4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Application of 4-Arylmethyl-Substituted Piperidin-4-ols

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged 4-Hydroxypiperidine Scaffold

The 4-hydroxypiperidine moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold".[1] Its rigid, saturated heterocyclic structure provides a three-dimensional framework that is ideal for orienting pharmacophoric groups in precise spatial arrangements. This allows for high-affinity interactions with a multitude of biological targets, particularly G-protein coupled receptors (GPCRs).[1] The hydroxyl group at the C4 position offers a crucial hydrogen bonding point, while the piperidine nitrogen serves as a versatile handle for chemical modification.[1][2]

This guide provides an in-depth examination of the synthesis, characterization, and potential applications of a specific subclass: 4-arylmethyl-piperidin-4-ols. While a specific Chemical Abstracts Service (CAS) number for the exemplary compound, 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol , is not readily found in public databases, indicating its status as a novel or non-commercial entity, the synthetic strategies discussed herein are robust and broadly applicable to this class of molecules. We will dissect a field-proven synthetic protocol, explore common challenges, and discuss the pharmacological significance of this molecular architecture.

Core Synthetic Strategy: Organometallic Addition to 4-Piperidone

The most direct and widely adopted method for constructing 4-arylmethyl-piperidin-4-ol scaffolds is the nucleophilic addition of an organometallic reagent to the carbonyl group of a protected 4-piperidone.[3][4] The Grignard reaction is particularly well-suited for this transformation due to its reliability and the commercial availability of a wide range of starting materials.[5]

The overall strategy involves two key stages:

• Formation of a tertiary alcohol: A benzyl Grignard reagent is reacted with an N-protected 4-piperidone. The N-protection is critical to prevent the acidic N-H proton from quenching the highly basic Grignard reagent. The tert-Butoxycarbonyl (Boc) group is a common and effective choice due to its stability under basic conditions and its facile removal under acidic conditions.[3]

• Deprotection: The N-Boc group is removed to yield the final secondary amine, which can be used for further derivatization if desired.

Caption: General synthetic scheme for 4-arylmethyl-piperidin-4-ols via the Grignard reaction.

Detailed Experimental Protocol

This protocol outlines the synthesis of the target compound. All operations should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents to prevent quenching of the Grignard reagent.[6]

Part A: Preparation of 2-Methoxy-5-methylbenzylmagnesium Bromide

• Apparatus Setup: Assemble a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Flame-dry all glassware under vacuum and allow it to cool under an inert atmosphere.

• Magnesium Activation: Place magnesium turnings (1.2 eq.) in the flask. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to initiate the reaction.[6] The disappearance of the iodine's color indicates activation.

• Grignard Formation: Dissolve 2-methoxy-5-methylbenzyl bromide (1.0 eq.) in anhydrous tetrahydrofuran (THF). Add a small portion of this solution to the magnesium. An exothermic reaction should commence.

• Completion: Add the remaining benzyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring at room temperature until most of the magnesium has been consumed. The resulting dark grey or brown solution is the Grignard reagent.[3]

Part B: Grignard Addition to N-Boc-4-Piperidone

• Substrate Preparation: In a separate flame-dried flask under an inert atmosphere, dissolve N-Boc-4-piperidone (1.0 eq.) in anhydrous THF.

• Controlled Addition: Cool the N-Boc-4-piperidone solution to 0 °C using an ice bath. Slowly add the freshly prepared Grignard reagent solution via a cannula or dropping funnel.[6] Maintaining a low temperature is crucial to minimize side reactions.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting piperidone.[4]

Part C: Work-up and Purification

• Quenching: Cool the reaction mixture back to 0 °C and carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[4] This is a mild quenching agent that helps prevent dehydration of the tertiary alcohol product.[6]

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or diethyl ether (3x volume).[6]

• Washing and Drying: Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentration and Purification: Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product, tert-butyl 4-hydroxy-4-(2-methoxy-5-methylbenzyl)piperidine-1-carboxylate, can be purified by column chromatography on silica gel or by recrystallization.[3]

Caption: Step-by-step experimental workflow for the synthesis.

Part D: N-Boc Deprotection

• Acidolysis: Dissolve the purified N-Boc protected intermediate in a suitable solvent such as dichloromethane (DCM) or diethyl ether.

• Acid Addition: Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrochloric acid (HCl) in dioxane.

• Completion: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC to confirm the disappearance of the starting material.

• Isolation: Concentrate the reaction mixture under vacuum. If an HCl salt is desired, it may precipitate and can be collected by filtration. Otherwise, the residue can be basified with a suitable base (e.g., NaOH or NaHCO₃ solution) and extracted to yield the free base product.

Data Presentation & Troubleshooting

Quantitative Data Summary

Parameter	Value/Range	Rationale/Comments
Equivalents (Ar-Br:Mg:Piperidone)	1.0 : 1.2 : 1.0	A slight excess of magnesium ensures complete conversion of the aryl halide.
Reaction Temperature (Addition)	0 °C to Room Temp	Low initial temperature controls the exothermic reaction and minimizes side products.[6]
Reaction Time (Addition)	2-4 hours	Typically sufficient for complete conversion; should be monitored by TLC.[4]
Expected Yield	70-85%	Based on literature precedents for similar 4-aryl-4-hydroxypiperidine syntheses.[4]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	- Inactive magnesium surface (oxide layer).- Wet solvents or glassware.	- Activate magnesium with iodine, 1,2-dibromoethane, or by crushing.[6]- Ensure all glassware is flame-dried and solvents are anhydrous.
Low Product Yield	- Incomplete Grignard formation.- Enolization: Grignard acts as a base on the piperidone's α-protons.[6]- Reduction: Grignard with β-hydrogens reduces the ketone.	- Titrate the Grignard reagent before use to determine its concentration.- Use low reaction temperatures (-78 °C to 0 °C) for the addition.[6]- Consider using a less hindered N-protecting group if steric bulk is an issue.
Byproduct Formation	- Dehydration: Loss of water from the tertiary alcohol.- Wurtz Coupling: Grignard reagent reacts with unreacted aryl halide.	- Use mild quenching agents (sat. NH₄Cl) and avoid strongly acidic workup conditions.[6]- Ensure slow, controlled addition of the aryl halide during Grignard formation.[6]

Characterization and Spectroscopic Analysis

The synthesized compound should be thoroughly characterized to confirm its structure and purity.

Expected Spectroscopic Data

Technique	Expected Features for 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol
¹H NMR	- Singlets for methoxy (~3.8 ppm) and methyl (~2.3 ppm) protons.- Multiplets for aromatic protons.- A singlet for the benzylic CH₂ group.- Multiplets for the piperidine ring protons.- A broad singlet for the hydroxyl proton (disappears on D₂O exchange).- A broad singlet for the N-H proton (if deprotected).
¹³C NMR	- Peaks for methoxy and methyl carbons.- Distinct signals for aromatic carbons.- Signal for the benzylic carbon.- Signal for the C4 quaternary carbon bearing the hydroxyl group (~70-80 ppm).- Signals for the other piperidine ring carbons.
IR Spectroscopy	- A broad absorption band for the O-H stretch (~3200-3600 cm⁻¹).- A band for the N-H stretch (~3300-3500 cm⁻¹, if deprotected).- C-H stretching bands (aromatic and aliphatic).- C-O stretching band for the methoxy group.
Mass Spectrometry	- A molecular ion peak (M⁺) or, more commonly, a protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight.

Pharmacological Significance and Applications

The 4-hydroxypiperidine scaffold is a key component in numerous biologically active compounds, demonstrating its versatility in drug design.[1]

• Analgesic and CNS Activity: Derivatives of 4-aryl-4-hydroxypiperidine are well-known for their potent analgesic properties, with some acting as opioid receptor modulators.[7][8] The core structure is also integral to agents targeting neurological disorders.[1]

• Oncology Research: This scaffold is used to design inhibitors of enzymes crucial for cancer cell proliferation. For instance, it forms the core of certain glutaminase (GAC) inhibitors, which target the metabolic addiction of many tumors to glutamine.[1] It has also been incorporated into inhibitors of carbonyl reductase 1 (CBR1) to potentially reduce the cardiotoxic side effects of anthracycline chemotherapeutics.[1]

• Other Therapeutic Areas: The structural motif is found in antagonists of the histamine H3 receptor, fibrinogen receptor antagonists, and a wide array of other therapeutic agents, highlighting its broad utility in discovery chemistry.[9]

The introduction of the 2-methoxy-5-methylbenzyl group at the C4 position provides a specific lipophilic and electronically distinct substituent that can be explored for its unique interactions with biological targets, making compounds of this class valuable probes for structure-activity relationship (SAR) studies.

References

• BenchChem. (2025). Grignard reaction for 4-(4-fluorophenyl)piperidin-4-ol synthesis.

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 4-(4-fluorophenyl)piperidin-4-ol.

• BenchChem. (2025). Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction.

• Saify, Z. S., et al. (2005). Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives. PubMed.

• Islam, N. U., et al. (2015). Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. ResearchGate.

• Khan, K. M., et al. (2013). Analgesic activity of alkyl piperidine derivatives. Pak. J. Pharm. Sci., 26(4), 799-804.

• BenchChem. (2025). 4-Hydroxypiperidine | Pharmaceutical Intermediate.

• ChemicalBook. (2026). 4-Hydroxypiperidine.

• Saify, Z. S., et al. (2005). Synthesis and pharmacological activity of 4-(4′-(chlorophenyl)-4- hydroxypiperidine) derivatives. Sultan Qaboos University House of Expertise.

• Hatae, N., et al. (2013). SYNTHESIS OF 4-ARYLPIPERIDIN-4-OL DERIVATIVES OF LOPERAMIDE AS AGENTS WITH POTENT ANTIPROLIFERATIVE EFFECTS AGAINST HCT-116 AND HL-60 CELLS. HETEROCYCLES, 87(8), 1633.

• CymitQuimica. (n.d.). CAS 5382-17-2: 4-Hydroxypiperidine hydrochloride.

• ResearchGate. (2014). Synthesis, Characterization of Substituted Piperdin-4-ones with Dichloro(cyclooctadiene)palladium(II).

• Bonin, M., et al. (1994). Mild general synthesis of 4-substituted piperidines.
• DeMattei, J. A., et al. (1999). A Convenient Synthesis to N-Aryl-Substituted 4-Piperidones. Organic Letters, 1(4), 543-546.
• Ullah, N., et al. (2014). Synthesis of New 4-Aryl-1-(biarylmethylene)piperidines. Structural Analogs of Adoprazine (SLV313).

• Eight Chongqing Chemdad Co. (n.d.). 4-Hydroxypiperidine.

• DTIC. (2025). Piperidine Synthesis.

• Arulraj, R., & Meenakshisundram, S. P. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199.

• Sigma-Aldrich. (n.d.). 4-Hydroxypiperidine hydrochloride.

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones.

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• 9. 4-Hydroxypiperidine | 5382-16-1 [chemicalbook.com]

Decoding GluN2B Negative Allosteric Modulators: Structural Mechanisms and Assay Validation

Executive Summary

As a Senior Application Scientist overseeing ion channel drug discovery, I frequently encounter a critical misunderstanding regarding GluN2B negative allosteric modulators (NAMs): the assumption that they function similarly to traditional pore blockers like MK-801. They do not. While pore blockers indiscriminately occlude the channel pore and trigger severe psychotomimetic side effects, GluN2B NAMs act as precision rheostats. They bind to the extracellular amino-terminal domain (ATD) and allosterically increase the energy barrier for channel opening, preserving basal synaptic transmission while blunting pathological hyperactivation[1].

This selective targeting holds immense promise for minimizing adverse effects while providing robust therapeutic benefits for neurological and neuropsychiatric conditions[1]. This whitepaper deconstructs the structural mechanisms of GluN2B NAMs and outlines the self-validating experimental workflows required to accurately evaluate their pharmacology.

The Structural Mechanics of the ATD Interface

Unlike endogenous agonists (glutamate and glycine) that bind to the ligand-binding domain (LBD), prototypical GluN2B NAMs like ifenprodil bind to the LIVBP-like amino-terminal domain (ATD)[2]. Crystallographic data reveals that the binding pocket does not reside within a single subunit's cleft; rather, it is buried deep within the heterodimer interface formed by the GluN1 and GluN2B ATDs[3].

The pharmacophore requires highly specific spatial interactions. For instance, the piperidine ring of ifenprodil (which is protonated at physiological pH) forms a critical hydrogen bond with the oxygen of GluN2B-Gln110[3]. Mutating this residue (Gln110Ala) reduces ifenprodil potency by 10-fold, serving as a reliable internal control for mutagenesis mapping[3]. Newer clinical candidates like radiprodil exhibit even more extensive polar interactions, engaging GluN2B-Met207 and GluN2B-Glu236[4].

Mechanistically, when a NAM binds to this interface, it induces a conformational closure of the GluN2B ATD lower lobe, drawing it closer to the GluN1 upper lobe—a mechanism highly conserved with how zinc inhibits GluN2A[5]. This structural shift stabilizes the receptor in a closed-cleft state. This stabilization allosterically propagates to the transmembrane domains, decreasing the equilibrium open probability (Po) by biasing the receptor toward low-Po gating modes[6].

GluN2B NAMs induce ATD cleft closure, increasing the energy barrier for channel activation.

Pharmacological Profiling of GluN2B NAMs

The pharmacology of GluN2B-selective NAMs is well developed, encompassing a large number of scaffolds that have progressed from prototypical tool compounds to clinical trials[4]. Below is a synthesized comparison of key modulators.

Compound	Target Binding Site	GluN2B IC50 (µM)	Key Structural Interactions	Clinical Status / Utility
Ifenprodil	GluN1/GluN2B ATD Interface	0.19 - 0.34	H-bond with GluN2B-Gln110	Prototypical Tool Compound
Radiprodil	GluN1/GluN2B ATD Interface	0.02 - 0.05	Polar contacts with Met207, Glu236	Phase II (Infantile Spasms)
Traxoprodil	GluN1/GluN2B ATD Interface	~0.01 - 0.02	Hydrophobic packing at interface	Phase II (MDD, TBI)
EVT-101	GluN1/GluN2B ATD Interface	~0.01	ATD Cleft Stabilization	Phase II (TRD)
[18F]N2B-0518	GluN1/GluN2B ATD Interface	0.019	Triazole-cored scaffold	PET Imaging Probe

(Quantitative data synthesized from authoritative structural and pharmacological evaluations[3],[4],[7])

Self-Validating Experimental Workflows

As an application scientist, I mandate that every assay must prove its own validity in real-time. A protocol without internal viability checks is merely a random number generator. Below are the definitive workflows for evaluating GluN2B NAMs.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology

TEVC in Xenopus laevis oocytes remains the gold standard for functional IC50 determination due to robust expression and the ease of controlling subunit stoichiometry.

• cRNA Synthesis & Microinjection: Linearize plasmids containing GluN1-1a and GluN2B. Transcribe to cRNA. Inject 50 nL of a 1:1 mixture into the vegetal pole of defolliculated Xenopus oocytes.

  • Validation Checkpoint: Inject a control cohort with 50 nL of RNase-free water to establish a baseline for endogenous mechanosensitive currents.

• Incubation: Incubate at 18°C for 2-4 days in ND96 medium supplemented with antibiotics to allow for translation and membrane trafficking.

• Perfusion and Clamping: Impale oocytes with two microelectrodes (0.5–2 MΩ) filled with 3M KCl[8]. Voltage clamp at -70 mV.

  • Crucial Scientific Choice: Perfuse with a Ba2+-based Ringer's solution (e.g., BaCl2 replacing CaCl2). Why?Xenopus oocytes express robust endogenous Ca2+-activated Cl- channels (CaCCs). If Ca2+ enters the cell via the NMDAR, it will trigger a massive secondary chloride current, completely confounding the NMDAR-specific data. Ba2+ permeates the NMDAR pore but fails to activate CaCCs.

• Agonist Application: Co-apply 100 µM Glutamate and 100 µM Glycine until the inward current reaches a stable steady-state plateau[7].

• NAM Concentration-Response: Without washing out the agonists, co-apply increasing concentrations of the NAM (e.g., radiprodil) to generate a composite concentration-effect curve[3],[4].

  • Validation Checkpoint: Following the highest concentration, wash the oocyte with agonist-free buffer, then re-apply agonists alone. If the initial current amplitude is not recovered by at least 80%, the cell is compromised or the compound has irreversibly precipitated, invalidating the IC50 calculation.

Self-validating TEVC electrophysiology workflow for evaluating GluN2B NAM potency.

Radioligand Binding Assay ([3H]Ifenprodil)

Functional assays cannot distinguish between a compound that fails to bind and a compound that binds but lacks allosteric efficacy. Radioligand binding isolates the affinity variable.

• Membrane Preparation: Harvest mammalian cells (e.g., HEK293) stably expressing GluN1/GluN2B. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4) and centrifuge at 40,000 x g.

• Assay Buffer Optimization: Resuspend the pellet in a low-salt Tris-HCl buffer.

  • Crucial Scientific Choice: High ionic strength disrupts the delicate electrostatic and hydrogen-bonding networks required for NAM binding at the ATD interface. Low-salt conditions are mandatory for accurate Ki determination.

• Incubation: Combine 50 µg of membrane protein with 2-5 nM [3H]Ifenprodil and the test compound in a 96-well plate. Incubate for 2 hours at 4°C to reach equilibrium.

• Non-Specific Binding (NSB) Determination:

  • Validation Checkpoint: Allocate parallel control wells containing 10 µM unlabeled ("cold") ifenprodil. The radioactivity measured here represents NSB (e.g., lipophilic trapping in the membrane). Specific binding is calculated as Total Binding minus NSB. If NSB exceeds 30% of total binding, the assay geometry is flawed.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters.

  • Crucial Scientific Choice: Pre-soak the filters in 0.1% polyethylenimine (PEI) for 1 hour. Why? PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged basic amine present in most NAM pharmacophores.

Therapeutic Horizons

GluN2B NAMs are uniquely positioned to treat Major Depressive Disorder (MDD), neuropathic pain, and ischemic excitotoxicity[1]. Because they are use-dependent and noncompetitive, their inhibitory efficacy is maintained—and sometimes enhanced—during pathological glutamate spillover, yet they spare normal synaptic signaling[2].

The primary challenge in modern drug development remains engineering out off-target liabilities. For instance, the prototypical inhibitor ifenprodil exhibits off-target actions on biogenic amine receptors (e.g., α1-adrenergic receptors)[9]. Furthermore, efforts to impart target selectivity through conformational restriction must be carefully balanced against safety characterizations, as some restricted scaffolds have shown significant inhibition of hERG channels[10]. By utilizing the self-validating workflows outlined above, researchers can confidently isolate compounds that achieve precise ATD interface geometry without compromising safety.

References

• Mapping the Binding of GluN2B-Selective N-Methyl-d-aspartate Receptor Negative Allosteric Modulators Source: nih.gov URL:3

• Ifenprodil, a Novel NMDA Receptor Antagonist : Site and Mechanism of Action Source: researchgate.net URL:2

• Ifenprodil Effects on GluN2B-Containing Glutamate Receptors Source: nih.gov URL:6

• A conserved structural mechanism of NMDA receptor inhibition: A comparison of ifenprodil and zinc Source: rupress.org URL:5

• What GluN2B antagonists are in clinical trials currently? Source: patsnap.com URL:1

• Inhibition of GluN2B-containing N-methyl-D-aspartate receptors by radiprodil Source: oup.com URL:4

• Novel GluN2B-Selective NMDA Receptor Negative Allosteric Modulator Possesses Intrinsic Analgesic Properties... Source: nih.gov URL:9

• BMS-986163, a Negative Allosteric Modulator of GluN2B with Potential Utility in Major Depressive Disorder Source: nih.gov URL:10

• Synthesis and Preliminary Evaluations of a Triazole-cored Antagonist as PET Imaging Probe ([18F]N2B-0518) for GluN2B Subunit in the Brain Source: nih.gov URL:7

• receptors by radiprodil - ACCEPTED MANUSCRIPT Source: oup.com URL:8

Sources

• 1. What GluN2B antagonists are in clinical trials currently? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Mapping the Binding of GluN2B-Selective N-Methyl-d-aspartate Receptor Negative Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. rupress.org [rupress.org]
• 6. Ifenprodil Effects on GluN2B-Containing Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Preliminary Evaluations of a Triazole-cored Antagonist as PET Imaging Probe ([18F]N2B-0518) for GluN2B Subunit in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Novel GluN2B-Selective NMDA Receptor Negative Allosteric Modulator Possesses Intrinsic Analgesic Properties and Enhances Analgesia of Morphine in a Rodent Tail Flick Pain Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BMS-986163, a Negative Allosteric Modulator of GluN2B with Potential Utility in Major Depressive Disorder - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of 4-Benzylpiperidine NMDA Antagonists: A Technical Guide to NR2B Selectivity

Topic: Structure-Activity Relationship of 4-Benzylpiperidine NMDA Antagonists Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Drug Discovery Scientists

Executive Summary

The 4-benzylpiperidine scaffold represents a privileged pharmacophore in the design of subtype-selective N-methyl-D-aspartate (NMDA) receptor antagonists. Unlike competitive antagonists that bind to the glutamate or glycine sites, 4-benzylpiperidine derivatives (exemplified by ifenprodil and Ro 25-6981) function as negative allosteric modulators (NAMs). They bind exclusively to the N-terminal domain (NTD) interface of GluN1/GluN2B heterodimers, offering a therapeutic window for treating excitotoxicity, neuropathic pain, and Parkinson’s disease without the psychotomimetic side effects associated with pan-NMDA blockade.

This guide dissects the structural determinants required for high-affinity binding and functional selectivity, supported by validated experimental protocols and mechanistic insights.

The Pharmacophore: Molecular Basis of Selectivity

The core efficacy of this class stems from its ability to bridge the interface between the GluN1 and GluN2B subunits. The binding pocket is a hydrophobic cleft located between the NTD lobes, distinct from the agonist binding domains (LBD).

The Binding Pocket Interface

Crystallographic studies (PDB: 4PE5, 5EWJ) reveal that the antagonist stabilizes a "closed" cleft conformation, increasing the energy barrier for channel opening.

• GluN1 Contribution: Residues Leu135 and Ser132 provide hydrophobic containment and polar contacts.[1]

• GluN2B Contribution: This subunit confers selectivity.[2][3] Glu236 acts as a critical hydrogen bond acceptor for the phenolic hydroxyl group of the ligand. Phe176 and Pro177 form a hydrophobic "lid" over the benzylpiperidine moiety.

Pharmacophore Visualization

The following diagram illustrates the tripartite pharmacophore model required for optimal activity.

Caption: Pharmacophore model mapping the 4-benzylpiperidine scaffold to specific residues within the GluN1/GluN2B allosteric site.

Detailed Structure-Activity Relationship (SAR)

The SAR of this class is tight, with minor modifications leading to drastic shifts in affinity (

) or loss of subtype selectivity.

Region A: The 4-Benzyl Moiety (Hydrophobic Anchor)

The benzyl group occupies a deep hydrophobic pocket formed by GluN1 and GluN2B NTDs.

• Substitution: Unsubstituted benzyl rings generally retain high affinity. Introduction of bulky groups (e.g., tert-butyl) at the para-position often reduces affinity due to steric clash with GluN1 Leu135 .

• Halogenation: Small halogens (F, Cl) at the ortho or meta positions are tolerated and can improve metabolic stability without sacrificing binding.

• Causality: The fit is primarily driven by van der Waals forces. Conformational freedom of the benzyl group (via the methylene bridge) is essential to accommodate the "induced fit" of the closed cleft.

Region B: The Piperidine Nitrogen (Ionic Core)

The basic nitrogen atom (

) is protonated at physiological pH.

• Interaction: It forms a critical salt bridge with GluN2B Asp113 (or potentially GluN1 Asp136 depending on the specific docking pose).

• Constraint: Rigidifying the piperidine into a tropane or quinuclidine system often retains affinity but may alter the vector of the linker, necessitating optimization of Region C.

Region C: The Linker (Distance Vector)

The linker connects the hydrophobic anchor to the hydrogen-bonding headgroup.

• Length: A chain length of 3-4 atoms is optimal. Shortening the linker (< 2 atoms) disrupts the ability of the distal phenol to reach Glu236 .

• Rigidity: Alkynyl linkers (e.g., in compounds like Ro 25-6981) restrict conformational entropy, often leading to higher affinity compared to flexible alkyl chains by minimizing the entropy penalty upon binding.

Region D: The Distal Aryl Group (H-Bonding)

This region dictates the "locking" of the receptor in the inhibited state.

• Requirement: A hydrogen bond donor (phenol -OH or amide -NH) is mandatory.

• Positioning: A para-hydroxyl group (relative to the linker) is the gold standard (as seen in Ifenprodil).

• Mechanism: This hydroxyl donates a proton to the carboxylate of GluN2B Glu236 . Removal of this group (e.g., to a phenyl) causes a >50-fold loss in potency.

Table 1: Representative SAR Trends

Data synthesized from consensus literature values (e.g., J. Med. Chem. studies).

Compound Class	R1 (Benzyl)	Linker	R2 (Distal Aryl)	GluN2B (nM)	Selectivity (vs 2A)
Ifenprodil	H	-CH(OH)CH(Me)-	4-OH-Phenyl	~150	>400x
Ro 25-6981	H	-(CH2)3-C(O)-	4-OH-Phenyl	~60	>2000x
Analog A	4-F	-(CH2)2-	4-OH-Phenyl	~80	High
Analog B	H	-(CH2)2-	Phenyl (No OH)	>5000	Low
Analog C	H	-C≡C-CH2-	4-NH2-Phenyl	~40	High

Experimental Protocols (Self-Validating)

To ensure data integrity, the following protocols include built-in validation steps.

Synthesis: Reductive Amination (General Procedure)

This is the most robust method for assembling Region B and C.

• Reactants: Combine 4-benzylpiperidine (1.0 eq) with the appropriate aldehyde/ketone linker precursor (1.1 eq) in DCE (Dichloroethane).

• Catalysis: Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) and catalytic Acetic Acid. Stir at RT for 12h.

• Validation: Monitor by TLC/LC-MS. The disappearance of the secondary amine peak and appearance of the tertiary amine mass is the checkpoint.

• Purification: Acid-base extraction followed by Flash Chromatography (DCM/MeOH).

Pharmacological Evaluation: [3H]Ifenprodil Binding Assay

This assay measures affinity for the allosteric site directly.

• Tissue Source: Rat forebrain membranes (rich in GluN2B) or HEK293 cells stably expressing GluN1/GluN2B.

• Ligand: [3H]Ifenprodil (Specific Activity ~60 Ci/mmol).

• Non-Specific Binding (NSB): Define using 10

  M Spermine or 10 M unlabeled Ro 25-6981.

• Protocol:

  • Incubate membranes (200

    g protein) with 5 nM [3H]Ifenprodil +/- test compounds in 50 mM Tris-HCl (pH 7.4).

  • Critical Step: Include 30

    M GBR-12909 to mask sigma receptors (Ifenprodil has moderate sigma affinity).

  • Incubate 2h at 4°C (equilibrium is slow for hydrophobic compounds).

  • Filter through GF/B filters pre-soaked in 0.5% PEI.

• Self-Validation: Specific binding must be >75% of total binding. If <75%, re-wash filters or check ligand quality.

Functional Assay: Calcium Flux (FLIPR)

• Cell Line: CHO-K1 cells expressing GluN1/GluN2B (inducible).

• Dye: Fluo-4 AM.

• Agonist: Glutamate (10

  M) + Glycine (10 M).

• Protocol:

  • Pre-incubate cells with test compound for 15 mins.

  • Inject Agonist solution.

  • Measure fluorescence increase (

    ).

• Validation:

  -factor must be >0.5. Reference compound (Ifenprodil) must yield within 2-fold of historical mean.

Workflow Visualization

The following diagram outlines the logical progression from synthesis to lead selection.

Caption: Integrated screening workflow for identifying high-potency GluN2B-selective antagonists.

References

• Karakas, E., et al. (2011).[4] "Subunit arrangement and phenylethanolamine binding in GluN1/GluN2B NMDA receptors." Nature.[1]

• Chenard, B. L., & Menniti, F. S. (1999). "Antagonists Selective for NMDA Receptors Containing the NR2B Subunit." Current Pharmaceutical Design.

• Stroebel, D., et al. (2016).[5] "A Novel Binding Mode Reveals Two Distinct Classes of NMDA Receptor GluN2B-selective Antagonists."[5] Molecular Pharmacology.

• Layton, M. E., et al. (2006). "Recent advances in the development of NR2B subtype-selective NMDA receptor antagonists." Current Topics in Medicinal Chemistry.

• RCSB PDB. (2015). "Crystal structure of amino terminal domains of the NMDA receptor subunit GluN1 and GluN2B in complex with ifenprodil (Entry 5EWJ)."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ifenprodil | NMDA receptor antagonist | Hello Bio [hellobio.com]
• 3. researchgate.net [researchgate.net]
• 4. rupress.org [rupress.org]
• 5. 5ewj - CRYSTAL STRUCTURE OF AMINO TERMINAL DOMAINS OF THE NMDA RECEPTOR SUBUNIT GLUN1 AND GLUN2B IN COMPLEX WITH IFENPRODIL - Summary - Protein Data Bank Japan [pdbj.org]

The 4-Benzylpiperidine Scaffold: A Dual-Targeting Strategy for Comorbid Depression and Neuropathic Pain

Abstract

The comorbidity of major depressive disorder (MDD) and neuropathic pain represents a significant clinical challenge, often described as a "vicious cycle" of glutamatergic dysregulation and monoaminergic depletion. This technical guide analyzes the therapeutic potential of 4-benzylpiperidine derivatives , a privileged scaffold capable of simultaneously targeting NR2B-containing NMDA receptors and monoamine transporters (SERT/NET/DAT) . By synthesizing field-proven medicinal chemistry with rigorous experimental protocols, this document serves as a blueprint for researchers developing multi-target ligands (MTLs) to treat this complex dual pathology.

Introduction: The Comorbidity Nexus

Traditional pharmacotherapy often treats depression and pain as distinct entities. However, up to 85% of patients with chronic pain experience depression, and conversely, pain is a prevalent residual symptom in MDD. The biological intersection of these disorders lies in synaptic plasticity .

• Glutamate Dysregulation: Excessive NMDA receptor activation (excitotoxicity) drives both "wind-up" phenomena in neuropathic pain and synaptic loss in the prefrontal cortex in depression.

• Monoamine Depletion: Reduced serotonin and norepinephrine signaling impairs descending pain inhibitory pathways and mood regulation.

The 4-benzylpiperidine scaffold (exemplified by Ifenprodil and Ro 25-6981 ) offers a unique solution: it selectively antagonizes the NR2B subunit of the NMDA receptor—avoiding the psychotomimetic side effects of non-selective blockers like ketamine—while possessing structural flexibility to incorporate monoamine reuptake inhibition.

Medicinal Chemistry & Structure-Activity Relationship (SAR)

The 4-benzylpiperidine core is a "privileged structure" in neuropharmacology. Its efficacy relies on precise modifications at three key vectors: the Piperidine Nitrogen (N1), the Linker Region, and the 4-Position Aryl Group.

Core Pharmacophore Analysis

• N1-Substituent (The Anchor): A hydrophobic group (benzyl or phenethyl) is critical for binding to the allosteric ifenprodil-binding site on the NR2B subunit.

• Linker Region (The Spacer): The distance between the piperidine ring and the distal aromatic ring modulates selectivity between transporters. A 2-carbon linker often favors DAT/NET inhibition, while longer linkers may shift affinity toward SERT.

• 4-Position Aryl Group (The Effector): Substitution here (e.g., hydroxyl, methoxy) influences metabolic stability and Sigma-1 receptor affinity.

Visualization: SAR Logic Flow

The following diagram details the structural optimization logic for this scaffold.

Caption: Structural optimization vectors for 4-benzylpiperidine derivatives targeting NR2B and monoamine transporters.

Pharmacology & Mechanism of Action[1]

The therapeutic power of 4-benzylpiperidines stems from a synergistic "Dual-Key" mechanism.

Primary Mechanism: NR2B-Selective NMDA Antagonism

Unlike non-selective antagonists (e.g., MK-801) that block the ion channel pore and cause hallucinations, 4-benzylpiperidines bind to the N-terminal domain (NTD) of the GluN2B subunit.

• Effect: This allosteric inhibition stabilizes the closed state of the channel only during conditions of excessive glutamate release (use-dependent), preserving physiological synaptic transmission.

• Outcome: Rapid reduction in central sensitization (pain) and rapid induction of mTOR pathways (antidepressant).

Secondary Mechanism: Triple Reuptake Inhibition (TRI)

Derivatives with specific lipophilic tails inhibit SERT, NET, and DAT.

• Effect: Increases synaptic concentrations of serotonin (mood/pain inhibition), norepinephrine (energy/pain inhibition), and dopamine (anhedonia reversal).

Tertiary Mechanism: Sigma-1 Receptor Modulation

Many 4-benzylpiperidines possess high affinity for Sigma-1 receptors (σ1R).

• Effect: σ1R activation chaperones IP3 receptors at the ER-mitochondrion interface, improving calcium signaling and reducing neuroinflammation.

Caption: Synergistic signaling pathways activated by 4-benzylpiperidine multi-target ligands.

Experimental Protocols

Synthesis: General Procedure via Suzuki Coupling

Objective: Efficient construction of the 4-benzylpiperidine core using palladium-catalyzed cross-coupling.[1]

Reagents:

• 4-Bromobenzyl-1H-tetrazole (or equivalent aryl bromide)

• Aryl boronic acid (R-B(OH)2)

• Pd(dppf)Cl2 (Catalyst)[2]

• Cesium Carbonate (Base)

• 1,4-Dioxane/Water (Solvent)

Protocol:

• Setup: In a round-bottom pressure flask equipped with a stir bar, load the aryl bromide (1.0 eq) and aryl boronic acid (1.1 eq).

• Solvent & Base: Add 1,4-dioxane and water (4:1 ratio). Add Cesium Carbonate (2.5 eq).[3]

• Degassing: Sparge the mixture with Argon gas for 10 minutes to remove oxygen (critical for Pd catalyst stability).

• Catalysis: Add Pd(dppf)Cl2 (0.05 eq).[3] Sparge with Argon for another 5 minutes.

• Reaction: Seal the vessel and heat to 85°C for 12–16 hours.

• Workup: Cool to room temperature. Dilute with ethyl acetate, wash with brine, dry over MgSO4, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

In Vitro: NR2B Radioligand Binding Assay

Objective: Determine affinity (

) of the test compound for the NR2B subunit.[4]

Materials:

• Ligand: [3H]Ifenprodil (Specific for NR2B).

• Tissue: Rat forebrain membrane homogenates or CHO cells expressing hNR2B.

• Non-specific blocker: 10 µM Spermine (to block polyamine sites) or unlabeled Ifenprodil.

Protocol:

• Preparation: Thaw membrane homogenates and resuspend in assay buffer (50 mM Tris-HCl, pH 7.4).

• Incubation: In a 96-well plate, add:

  • 50 µL Test Compound (various concentrations).

  • 50 µL [3H]Ifenprodil (final conc. 2–5 nM).

  • 150 µL Membrane suspension (50–100 µg protein).

• Equilibrium: Incubate at 30°C for 60 minutes with gentle agitation.

• Termination: Harvest via rapid vacuum filtration through GF/B glass fiber filters (presoaked in 0.3% PEI to reduce non-specific binding).

• Quantification: Wash filters 3x with ice-cold buffer. Dry and count radioactivity via liquid scintillation.

• Analysis: Calculate

  and convert to using the Cheng-Prusoff equation.

In Vivo: Chronic Constriction Injury (CCI) Model

Objective: Evaluate analgesic efficacy in a neuropathic pain model.

Surgical Protocol (Rat):

• Anesthesia: Induce with Pentobarbital (60 mg/kg i.p.).[5][6]

• Exposure: Shave the mid-thigh. Make an incision through the skin and separate the biceps femoris muscle to expose the sciatic nerve.[7]

• Ligation (Critical Step):

  • Isolate the sciatic nerve from surrounding connective tissue.

  • Place four loose ligatures (4-0 chromic gut sutures) around the nerve with 1 mm spacing .[7][8]

  • Note: The ligatures must barely constrict the nerve (just enough to slightly reduce diameter) to induce epineural edema without arresting blood flow.[7]

• Closure: Suture muscle layers (silk 4-0) and staple skin.

• Recovery: Allow 7–14 days for neuropathic pain (thermal hyperalgesia/mechanical allodynia) to develop.

• Testing: Administer test compound (i.p. or p.o.) and measure Paw Withdrawal Threshold (PWT) using von Frey filaments at 30, 60, and 120 min post-dose.

Data Summary: Reference Compounds

The following table summarizes the profile of key 4-benzylpiperidine benchmarks.

Compound	NR2B Affinity ( )	SERT Affinity ( )	Sigma-1 Affinity ( )	Primary Indication
Ifenprodil	~3 nM	Low	High (~30 nM)	Vasodilator (Historical), Research Tool
Ro 25-6981	~6 nM	Very Low	Moderate	Highly Selective NR2B Antagonist
Traxoprodil	~0.5 nM	Low	Low	Neuroprotection / Analgesia
Compound 8k *	N/A	~10 nM	N/A	Triple Reuptake Inhibitor (Experimental)

*Compound 8k refers to a specific 4-benzylpiperidine carboxamide derivative cited in recent SAR studies (Paudel et al.).

References

• Mechanism of Ifenprodil Tartrate. Patsnap Synapse. (2024). [Link]

• Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides. Biomolecules & Therapeutics. (2021). [Link]

• Concise Formation of 4-Benzyl Piperidines via Suzuki Protocol. Organic Chemistry Portal. (2001). [Link]

• Chronic Constriction Injury of the Rat's Infraorbital Nerve (IoN-CCI). JoVE / PubMed PMC. (2015). [Link]

• Sigma-1 Receptors in Depression: Mechanism and Therapeutic Development. Frontiers in Pharmacology. (2022). [Link]

• Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Ifenprodil, a novel NMDA receptor antagonist: site and mechanism of action. PubMed. (2001). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Evaluation of 11C-NR2B-SMe and Its Enantiomers as PET Radioligands for Imaging the NR2B Subunit Within the NMDA Receptor Complex in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Dexmedetomidine Relieves Neuropathic Pain in Rats With Chronic Constriction Injury via the Keap1–Nrf2 Pathway [frontiersin.org]
• 6. Chronic Constriction Injury of the Rat's Infraorbital Nerve (IoN-CCI) to Study Trigeminal Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Analgesic Action of Catechin on Chronic Constriction Injury–Induced Neuropathic Pain in Sprague–Dawley Rats [frontiersin.org]

Protocols & Analytical Methods

Application Note: High-Affinity Radioligand Binding Assays for Piperidine-4-ol Derivatives

Minimizing Non-Specific Binding and Optimizing Sensitivity for Amphiphilic Scaffolds

Introduction & Scientific Context

The piperidine-4-ol scaffold is a privileged structural motif in medicinal chemistry, serving as the pharmacophore for a wide range of CNS-active agents, including NMDA receptor antagonists (e.g., Ifenprodil , targeting the GluN2B subunit), Sigma receptor ligands (e.g., haloperidol metabolites), and CCR5 antagonists.

While this scaffold offers potent receptor affinity, its physicochemical properties present distinct challenges in radioligand binding assays.[1] Piperidine-4-ols are typically amphiphilic bases :

• Basic Nitrogen (

  ): Protonated at physiological pH, leading to electrostatic attraction to negatively charged glass fiber filters and plasticware.

• Lipophilic Tail + Polar Hydroxyl: This combination promotes partitioning into lipid bilayers and non-specific adsorption to hydrophobic surfaces.

This protocol addresses these challenges directly, providing an optimized workflow to minimize Non-Specific Binding (NSB) and ensure accurate

determination.

Critical Pre-Assay Considerations

Mitigating Filter Adsorption (The PEI Soak)

Standard glass fiber filters (GF/B or GF/C) contain anionic silanol groups that bind cationic piperidines.

• Solution: Pre-soak filters in 0.3% - 0.5% Polyethyleneimine (PEI) for at least 1-2 hours.

• Mechanism: PEI is a cationic polymer that coats the glass fibers, neutralizing negative charges and occluding hydrophobic pockets, thereby preventing the "sticky" test compound from binding to the filter matrix [1].

Labware Selection

Piperidine-4-ols can adsorb to standard polypropylene.

• Recommendation: Use low-binding polypropylene plates or silanized glass tubes for serial dilutions.

• Solvent: Prepare stock solutions in 100% DMSO. Ensure the final assay DMSO concentration is <1% (typically 0.1-0.5%) to prevent membrane disruption.

Experimental Workflow: Competition Binding Assay

Materials[2][3][4][5][6][7]

• Membrane Prep: Target receptor-expressing membranes (e.g., HEK293-GluN2B or Rat Forebrain).

• Radioligand: e.g.,

  -Ifenprodil (for NMDA) or -Pentazocine (for Sigma-1).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4 (Adjust pH at the assay temperature, e.g., 4°C or 25°C).

  • Note: For NMDA assays, extensive washing is required to remove endogenous polyamines which act as allosteric modulators [2].

Step-by-Step Protocol

Step 1: Preparation of Assay Plate

• NSB Wells: Add excess unlabeled competitor (e.g., 10

  M Spermine or Haloperidol) to define non-specific binding.

• Total Binding (TB) Wells: Add Assay Buffer (vehicle).

• Test Wells: Add increasing concentrations of the piperidine-4-ol derivative (

  M to M).

  • Volume: Typically 25-50

    L.

Step 2: Radioligand Addition

• Add radioligand at a concentration equal to its

  (determined via saturation binding).

  • Volume: 25-50

    L.

  • Rationale: Working at

    provides the optimal window for detecting competitive inhibition.

Step 3: Initiating the Reaction

• Add membrane suspension to all wells.

  • Volume: 100-200

    L.

  • Protein Concentration: Optimized to yield Total Binding < 10% of added radioligand (Zone A) to avoid ligand depletion [3].

• Mix gently by tapping or slow orbital shaking (200 rpm) for 1 min.

Step 4: Equilibrium Incubation

• Incubate at 25°C for 60-120 minutes .

  • Critical: Lipophilic piperidines equilibrate slowly. If

    varies with time, extend incubation.

Step 5: Termination (Filtration)

• Use a cell harvester (e.g., Brandel or PerkinElmer).

• Pre-wet the PEI-soaked filter mat with cold Wash Buffer.

• Rapidly aspirate well contents through the filter.

• Wash: 3 x 3 mL with ice-cold Wash Buffer (50 mM Tris-HCl).

  • Speed: The entire wash cycle should be < 10 seconds to prevent dissociation of the bound complex (

    ).

Step 6: Detection

• Dry filters (if using melt-on scintillator) or transfer to vials.

• Add liquid scintillation cocktail.

• Count for 1-2 minutes per sample.

Visualization: Assay Logic & Troubleshooting

Assay Workflow Diagram

This diagram outlines the sequential logic, emphasizing the critical PEI blocking step.

Caption: Workflow for radioligand competition binding. Note the parallel preparation of PEI-soaked filters to minimize cationic adhesion.

Troubleshooting High Background (NSB)

A decision tree for addressing common issues with lipophilic amines.

Caption: Troubleshooting logic for reducing Non-Specific Binding (NSB) in assays involving lipophilic piperidine derivatives.

Data Analysis & Interpretation

Calculating

Convert the experimental

to the inhibition constant using the Cheng-Prusoff equation [4]:

Assumptions Checklist:

• Equilibrium: The reaction must have reached steady state.

• Competition: The interaction is competitive (binding at the same site).

  • Note: Ifenprodil binds to an allosteric site on GluN2B. If displacing a competitive glutamate site ligand, the Cheng-Prusoff equation may need modification for allosteric modulation. However, when displacing

    -Ifenprodil, the standard equation applies.

• No Depletion: Bound radioligand is < 10% of total added.

Interpreting Hill Slope ( )

Hill Slope	Interpretation	Relevance to Piperidine-4-ols
1.0	Simple competitive binding	Ideal scenario (One-site fit).
< 1.0	Negative cooperativity or Multiple sites	Common if the compound binds to both High and Low affinity states (e.g., G-protein coupled vs. uncoupled).
> 1.0	Positive cooperativity	Rare, but possible if ligand binding promotes further binding.

References

• Bruns, R. F., et al. (1983). Regulation of adenosine receptors in human platelets by prostaglandins and cAMP. Molecular Pharmacology. Link (Seminal work establishing PEI use for filtration assays).

• Reynolds, I. J., & Miller, R. J. (1989). Ifenprodil is a novel type of N-methyl-D-aspartate receptor antagonist: interaction with polyamines. Molecular Pharmacology. Link

• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British Journal of Pharmacology. Link

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology.[2] Link

Sources

• 1. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lesson 5 [pdg.cnb.uam.es]

Preparation of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol Hydrochloride Salt

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, in-depth technical guide for the multi-step synthesis of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol hydrochloride salt. The 4-substituted piperidin-4-ol framework is a privileged scaffold in medicinal chemistry, frequently appearing in pharmacologically active compounds.[1][2] This guide details a robust and scalable synthetic strategy, beginning from commercially available starting materials. The protocol employs a key Grignard reaction with N-Boc-4-piperidone, followed by an acid-mediated deprotection and salt formation. Each section is designed to provide not only a step-by-step protocol but also the underlying scientific rationale for key experimental choices, comprehensive safety procedures, and troubleshooting guidance to ensure reliable and reproducible outcomes.

Synthetic Strategy Overview

The synthesis is designed as a three-stage process. This approach ensures high purity of intermediates and a convergent route to the final product.

• Stage 1: Preparation of the Key Benzyl Bromide Intermediate. The synthesis begins with the reduction of 2-Methoxy-5-methylbenzaldehyde to its corresponding benzyl alcohol. This alcohol is then converted to the more reactive 2-Methoxy-5-methylbenzyl bromide, the necessary precursor for the Grignard reagent.

• Stage 2: Formation of the Carbon-Carbon Bond via Grignard Reaction. The core of the synthesis involves the formation of a Grignard reagent from 2-Methoxy-5-methylbenzyl bromide. This powerful organometallic nucleophile is then added to the electrophilic carbonyl of N-Boc-4-piperidone to construct the desired tertiary alcohol. The use of the tert-butyloxycarbonyl (Boc) protecting group is critical, as it is stable under the basic conditions of the Grignard reaction.[3]

• Stage 3: Deprotection and Hydrochloride Salt Formation. The final stage involves the removal of the acid-labile Boc protecting group.[4] This is conveniently achieved using a solution of hydrochloric acid, which simultaneously deprotects the piperidine nitrogen and forms the target hydrochloride salt, often facilitating purification through precipitation.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: In Vivo Pharmacokinetic and Brain Penetrance Profiling of 4-Benzylpiperidine Derivatives

Executive Summary & Scientific Rationale

The 4-benzylpiperidine moiety is a highly privileged pharmacophore in medicinal chemistry, forming the structural backbone of numerous centrally acting therapeutics, including acetylcholinesterase (AChE) inhibitors (e.g., Donepezil), Sigma-1 receptor modulators, and monoamine transporter ligands[1][2]. Despite its potent pharmacodynamic properties, the unsubstituted 4-benzylpiperidine scaffold often suffers from poor pharmacokinetic (PK) profiles, characterized by rapid systemic clearance, extensive hepatic first-pass metabolism, and suboptimal oral bioavailability[3].

As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical liabilities of this class of compounds. Because 4-benzylpiperidines are highly lipophilic and basic (pKa ~9.5), they require specialized handling to prevent non-specific binding to plasticware and demand rigorous bioanalytical methods to accurately quantify blood-brain barrier (BBB) penetrance[4]. This guide outlines a self-validating, causality-driven workflow for the in vivo pharmacokinetic assessment of novel 4-benzylpiperidine derivatives.

Structural modifications of 4-benzylpiperidines and their pharmacokinetic impacts.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. Every step incorporates internal controls to immediately flag experimental artifacts, ensuring that the calculated PK parameters reflect true physiological distribution rather than methodological errors.

Animal Preparation & Dosing Strategy

• Causality & Rationale: To accurately determine absolute oral bioavailability (

  ), a crossover or parallel dosing strategy using both Intravenous (IV) and Per Os (PO) routes is mandatory. Fasting animals prior to PO dosing eliminates the variable of food-drug interactions, which is critical for highly lipophilic bases that can partition into dietary fats.

• Step-by-Step Protocol:

  • Subject Selection: Use male Sprague-Dawley rats (200–250 g) equipped with surgically implanted jugular vein catheters to minimize handling stress during serial sampling.

  • Fasting: Fast the PO cohort for 12 hours pre-dose; provide water ad libitum. The IV cohort does not require fasting.

  • Formulation:

    • IV Formulation: Dissolve the 4-benzylpiperidine derivative in 5% DMSO / 5% Solutol HS15 / 90% Saline to ensure complete solubility without precipitation upon injection.

    • PO Formulation: Suspend in 0.5% Methylcellulose / 0.1% Tween-80 in water.

  • Administration: Administer IV doses (e.g., 1–2 mg/kg) via the tail vein. Administer PO doses (e.g., 5–10 mg/kg) via oral gavage.

Serial Blood & Brain Tissue Sampling

• Causality & Rationale: Because 4-benzylpiperidines target the CNS, measuring the

  ratio is critical[2]. However, brain tissue must be perfused prior to collection; otherwise, residual blood in the cerebral vasculature will artificially inflate the apparent brain concentration. Furthermore, is selected as the anticoagulant because sodium heparin can cause significant ion suppression during downstream LC-MS/MS analysis.

• Step-by-Step Protocol:

  • Blood Collection: Draw 200 µL of blood via the jugular catheter at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Anticoagulation: Immediately transfer blood to pre-chilled

    microcentrifuge tubes. Self-Validation Step: Add 0.1% formic acid to the collection tubes to maintain the basic piperidine nitrogen in a protonated state, preventing non-specific adsorption to the tube walls.

  • Plasma Separation: Centrifuge at 4,000 × g for 10 minutes at 4°C. Harvest plasma and store at -80°C.

  • Brain Perfusion & Harvesting (Terminal): At designated

    and elimination phases (e.g., 1h and 8h), euthanize a subset of animals. Transcardially perfuse with ice-cold phosphate-buffered saline (PBS) for 3 minutes to flush intravascular blood. Extract the brain, weigh it, and snap-freeze in liquid nitrogen.

Bioanalytical Method (LC-MS/MS)

• Causality & Rationale: Protein precipitation (PPT) is utilized over Liquid-Liquid Extraction (LLE) to ensure a high-throughput, reproducible recovery of the analyte. A stable-isotope-labeled internal standard (SIL-IS) is spiked into the extraction solvent to correct for matrix effects and ionization fluctuations in real-time.

Self-validating LC-MS/MS bioanalytical batch sequence for PK assessment.

• Step-by-Step Protocol:

  • Tissue Homogenization: Homogenize brain tissue in 3 volumes (w/v) of 50% methanol in water.

  • Protein Precipitation: Aliquot 50 µL of plasma or brain homogenate into a 96-well plate. Add 150 µL of ice-cold acetonitrile containing the SIL-IS (e.g., 10 ng/mL Donepezil-d7).

  • Extraction: Vortex for 5 minutes, then centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

  • LC-MS/MS Analysis:

    • Column: C18 (50 × 2.1 mm, 1.7 µm).

    • Mobile Phase: (A) 0.1% Formic acid in water; (B) 0.1% Formic acid in acetonitrile. The acidic pH ensures the piperidine moiety is fully ionized (

      ) for Positive Electrospray Ionization (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM) mode.

  • Batch Validation Criteria: The analytical run is only accepted if the Quality Control (QC) samples (Low, Mid, and High) deviate by

    from their nominal concentrations, proving the system's trustworthiness.

Data Presentation & PK Parameter Analysis

Following quantification, pharmacokinetic parameters are derived using Non-Compartmental Analysis (NCA). The table below synthesizes benchmark quantitative data for optimized 4-benzylpiperidine derivatives, illustrating how structural modifications (such as amide linkers or oxadiazole hybridization) overcome the rapid clearance of the parent scaffold[2][3][4].

Table 1: Comparative Pharmacokinetic Parameters of Optimized 4-Benzylpiperidine Derivatives

Parameter	Unit	Compound 21 (Akt Inhibitor)	Compound 7a (MTDL)	Mechanistic Interpretation
	ng/mL	1,240 ± 115	452 ± 38	Peak plasma concentration; reflects rapid GI absorption.
	h	0.5	1.5	Time to peak; lipophilic derivatives absorb quickly.
	h	2.8 ± 0.4	4.2 ± 0.6	Elimination half-life; extended by amide/hybrid substitutions.
	mL/min/kg	15.2	8.4	Systemic clearance; reduced via metabolic shielding.
	%	58	45	Oral bioavailability; optimized to bypass first-pass metabolism.
	Ratio	N/A	0.77	Brain penetrance; essential for CNS target engagement.

Note: Data synthesized from literature benchmarks[2][3]. A brain-to-plasma ratio > 0.3 is generally considered sufficient for central efficacy, making Compound 7a highly viable for neurodegenerative applications.

References

1.3 - Journal of Medicinal Chemistry, ACS Publications. 2.1 - PMC. 3.4 - PubMed. 4.2 - PubMed.

Sources

• 1. Discovery of RC-752, a Novel Sigma-1 Receptor Antagonist with Antinociceptive Activity: A Promising Tool for Fighting Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzylpiperidine-pyridazin-3(2H)-one derivatives as potential multifunctional agents against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel Molecular Hybrids of N-Benzylpiperidine and 1,3,4-Oxadiazole as Multitargeted Therapeutics to Treat Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solvent Selection &amp; Dissolution Protocols for 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol

Introduction & Chemical Context

4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol is a specialized pharmacophore often utilized in the synthesis of NR2B-selective NMDA receptor antagonists (e.g., Traxoprodil analogs) and other CNS-active agents.[1][2] Its structure features a secondary amine (piperidine), a tertiary alcohol, and a lipophilic substituted benzyl group.

This unique combination of functional groups creates an amphiphilic profile :

• Hydrophilic Domain: The piperidine nitrogen (basic, pKa ~10.5) and the C4-hydroxyl group.[1]

• Lipophilic Domain: The 2-methoxy-5-methylbenzyl moiety.[1][2]

Understanding this duality is critical. The free base is prone to aggregation in neutral aqueous media, while the salt forms exhibit high water solubility but altered partitioning behavior. This guide provides a scientifically grounded approach to solubilizing this compound for synthesis, purification, and biological assays.

Solubility Profile & Solvent Selection

The following matrix categorizes solvents based on the compound's thermodynamic solubility and intended application.

Solubility Matrix

Solvent Class	Specific Solvent	Solubility Rating	Primary Application	Technical Notes
Polar Aprotic	DMSO	Excellent (>100 mM)	Stock Solutions	Universal solvent.[1][2] Ideal for cryo-storage of compound libraries.[2]
Polar Aprotic	DMF	Excellent (>100 mM)	Synthesis	Alternative to DMSO for reactions requiring higher temperatures.
Alcohols	Methanol / Ethanol	Good (10–50 mM)	Working Solutions	Good for intermediate dilutions.[1] Methanol is preferred for LC-MS prep.[2]
Chlorinated	Dichloromethane (DCM)	Good (>50 mM)	Extraction / Synthesis	Excellent for the free base form. Poor for hydrochloride salts.
Aqueous	Water (Neutral)	Poor (<1 mM)	N/A	The free base will precipitate. Avoid.
Aqueous	0.1 M HCl	High (>50 mM)	Biological Assays	Protonation of the piperidine nitrogen ( ) drives solubility.
Ethers	THF / Diethyl Ether	Moderate	Precipitation	Often used to precipitate the HCl salt from alcoholic solutions.

Decision Tree: Solvent Selection Strategy

The following logic flow guides the researcher to the optimal solvent system based on the experimental endpoint.

Figure 1: Decision tree for selecting the optimal solvent system based on downstream applications.[1][2]

Detailed Experimental Protocols

Protocol A: Preparation of Stock Solutions (Biological Assays)

Objective: Create a stable, high-concentration stock for long-term storage and serial dilution.

• Calculate Mass: Determine the mass required for a 10 mM stock solution.

  • MW (Free Base) ≈ 235.32 g/mol (Verify specific batch MW).

  • Example: To make 1 mL of 10 mM stock, weigh 2.35 mg of powder.

• Solvent Addition: Add 100% anhydrous DMSO (Dimethyl Sulfoxide) to the vial.

  • Tip: Do not use aqueous buffers at this stage; the free base may crash out.

• Dissolution: Vortex vigorously for 30 seconds. The solution should be clear and colorless.

  • Troubleshooting: If particles persist, sonicate for 5 minutes at room temperature.

• Storage: Aliquot into amber glass vials to prevent freeze-thaw cycles. Store at -20°C (stable for >6 months).

Protocol B: Aqueous Solubilization (pH-Dependent)

Objective: Dissolve the compound directly in an aqueous vehicle for animal studies or DMSO-sensitive assays.[1][2]

Mechanism: The piperidine nitrogen is a basic center. Lowering the pH below its pKa (~10) protonates the amine, forming a cationic species that is highly water-soluble.

• Vehicle Preparation: Prepare a 0.1 M HCl or Citrate Buffer (pH 4.0) solution.

• Addition: Add the solid compound to the acidic vehicle.

• Mixing: Vortex or stir. The compound should dissolve rapidly.

• Neutralization (Optional): If the assay requires physiological pH (7.4), slowly add NaOH while stirring rapidly.

  • Warning: Watch for precipitation (cloudiness) as the pH approaches 7-8. If precipitation occurs, add a co-solvent (e.g., 5-10% Cyclodextrin or PEG-400) to maintain solubility.[2]

Protocol C: Recrystallization (Purification)

Objective: Purify the crude intermediate after synthesis.

• Dissolution: Dissolve the crude solid in a minimum volume of hot Ethanol (EtOH) .

• Precipitation: Slowly add Ethyl Acetate (EtOAc) or Diethyl Ether dropwise until the solution turns slightly turbid.

• Cooling: Allow the mixture to cool to room temperature, then place in a fridge (4°C) overnight.

• Filtration: Collect the white crystalline solid via vacuum filtration and wash with cold ether.

Stability & Troubleshooting

Common Issues

• Precipitation in Media: When diluting a DMSO stock into cell culture media, the compound may precipitate if the concentration is too high (>100 µM) or if the mixing is too slow.

  • Solution: Pre-warm the media to 37°C and vortex immediately upon addition.

• Oxidation: Secondary amines can slowly oxidize or react with atmospheric

  to form carbamates.

  • Solution: Store the solid under nitrogen or argon gas.

Workflow Visualization: Stock Preparation

Figure 2: Step-by-step workflow for preparing a stable DMSO stock solution.[1][2]

References

• PubChem. (2025).[3][4] Piperidin-4-ol | C5H11NO | CID 79341.[2][3] National Library of Medicine. [Link][1]

• Organic Chemistry Portal. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. [Link]

• Cheméo. (2025).[3][4] 4-Benzyl-4-hydroxypiperidine Spectral and Solubility Data. [Link][1][2]

Sources

• 1. CAS 37581-33-2 | 4-(2-Methoxy-benzyl)-piperidine - Synblock [synblock.com]
• 2. chembk.com [chembk.com]
• 3. Piperidin-4-ol | C5H11NO | CID 79341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-(2-Methoxyphenyl)piperidine | C12H17NO | CID 544738 - PubChem [pubchem.ncbi.nlm.nih.gov]

Calcium flux assay methods for NMDA receptor blockers

Application Note: High-Throughput Calcium Flux Assays for NMDA Receptor Blocker Screening

Executive Summary

The N-methyl-D-aspartate receptor (NMDAR) is a critical ionotropic glutamate receptor involved in synaptic plasticity and neurotoxicity.[1][2] Screening for NMDAR blockers requires overcoming unique physiological constraints, specifically the voltage-dependent magnesium (

) block and the requirement for dual agonists (glutamate and glycine/D-serine). This guide details a robust, field-proven protocol using calcium-sensitive fluorescent dyes (Calcium 6/Fluo-4) on kinetic plate readers (e.g., FLIPR), focusing on signal-to-noise optimization and mechanistic specificity.

Scientific Background & Assay Principle

The NMDAR Gating Mechanism

Unlike AMPA or Kainate receptors, the NMDAR functions as a molecular coincidence detector. It requires two simultaneous events to open:

• Ligand Binding: Simultaneous binding of Glutamate (GluN2 subunit) and Glycine or D-Serine (GluN1 subunit).

• Membrane Depolarization: Removal of the extracellular

  ion that blocks the channel pore at resting membrane potentials (-60 to -70 mV).

The "Magnesium-Free" Strategy

In high-throughput screening (HTS) using fluorescent plate readers, we cannot easily clamp voltage. Therefore, the standard industry approach is to remove Magnesium (

) from the assay buffer . By eliminating extracellular , the channel blockade is relieved solely by ligand binding, allowing massive influx even at resting potentials. This influx binds to intracellular fluorescent dyes, causing a sharp increase in Relative Fluorescence Units (RFU).

Critical Consideration: While effective, this creates an "artificial" state where the receptor is highly susceptible to excitotoxicity. Speed in liquid handling is paramount to prevent receptor desensitization or cell death prior to measurement.

Figure 1: Mechanism of NMDAR activation in a Magnesium-free Calcium Flux Assay.

Materials & Reagents

Cell Models

• Recombinant: HEK293 cells stably expressing human GluN1/GluN2A or GluN1/GluN2B.

  • Why: High expression levels, specific subunit targeting.

• Primary: Rat Cortical or Hippocampal neurons (DIV 7-14).

  • Why: Native receptor stoichiometry, but lower throughput and higher variability.

Assay Buffer (Mg-Free HBSS)

Standard HBSS must be modified. Presence of

will silence the signal.

• Composition: 137 mM NaCl, 5.4 mM KCl, 2 mM

  , 10 mM HEPES, pH 7.4.

• Additives: 2 mM Probenecid (inhibits organic anion transporters to prevent dye leakage).

• Note: Do NOT add BSA if possible, as it binds free

  . If necessary for peptide stability, use 0.1% BSA.

Calcium Indicators

Dye	Type	Kd (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> )	Pros/Cons
Calcium 6 (Recommended)	Single-wavelength	~320 nM	Highest signal window . Quench-free option available.[3] Ideal for FLIPR.
Fluo-4 AM	Single-wavelength	~345 nM	Industry standard, cost-effective. Requires wash steps.[4]
Fura-2 AM	Ratiometric	~145 nM	Self-calibrating (340/380nm). Slower read times; better for academic/small-scale.

Experimental Protocol

This protocol is optimized for a 384-well FLIPR Tetra or similar kinetic plate reader using Calcium 6 dye.

Step 1: Cell Plating (Day -1)

• Harvest HEK-NMDAR cells using Accutase (avoid Trypsin to preserve surface receptors).

• Resuspend in culture media containing Tet-inducer (if using inducible lines).

• Plate 15,000 - 20,000 cells/well in a 384-well Poly-D-Lysine coated black/clear-bottom plate.

• Incubate overnight at 37°C, 5%

  .

Step 2: Dye Loading (Day 0)

Critical: NMDARs are sensitive to media components (glutamate is often present in serum). A wash step is highly recommended even with "no-wash" dyes to lower the baseline.

• Prepare 2X Dye Loading Solution (Calcium 6) in Mg-free Assay Buffer with 2 mM Probenecid.

• Remove culture media from the cell plate.[4]

• Wash cells 1x with 20 µL Mg-free Buffer.

• Add 20 µL of 1X Dye Loading Solution.

• Incubate for 1 hour at 37°C , then 15 min at Room Temp (RT) to equilibrate.

Step 3: Compound Preparation (Antagonist Mode)

• Source Plate: Prepare 5X concentrated test compounds (Blockers) in Mg-free Buffer.

• Agonist Plate: Prepare 6X concentrated Agonist Mix (Glutamate + Glycine).

  • Target Final Conc:

    Glutamate + Glycine (EC80).

Step 4: Kinetic Assay Run

The assay consists of two distinct additions (Double-addition protocol).

• Baseline: Read for 10 seconds.

• Addition 1 (Antagonist): Add 5 µL of test compounds.

• Incubation: Read every 2-5 seconds for 10-15 minutes .

  • Insight: NMDAR blockers like Memantine or MK-801 have different binding kinetics. A 15-minute incubation ensures equilibrium.

• Addition 2 (Agonist): Add 5 µL of Agonist Mix.

• Response: Read every 1 second for 60 seconds, then every 3 seconds for 2 minutes.

Figure 2: Double-addition workflow for NMDAR antagonist screening.

Data Analysis & Interpretation

Metric Calculation

For each well, calculate the Max-Min RFU (Peak response minus Baseline).

IC50 Determination

Plot the normalized response (% Inhibition) against the log of the compound concentration. Fit using a 4-parameter logistic equation:

Validation Criteria

• Z' Factor: Must be > 0.5 for a robust screen.

  • Positive Control: Buffer (Max Agonist Response)

  • Negative Control:

    MK-801 or AP5 (Full Block)

• Reference Compounds:

  • MK-801:[2][5] Open channel blocker (use-dependent).

  • AP5: Competitive antagonist (glutamate site).

  • 5,7-Dichlorokynurenic acid: Glycine site antagonist.[6]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High Baseline Fluorescence	Glutamate in media/serum	Ensure thorough washing of cells with HBSS before dye loading.
Low Signal Window	Magnesium contamination	Verify Buffer is Mg-free. Check water source.
Dye Leakage	Anion transport	Freshly prepare Probenecid. Ensure pH is 7.4.
Variability in Signal	Cell detachment	Use Poly-D-Lysine coated plates. Add dye gently (side of well).
No Inhibition by Blockers	Insufficient incubation	Increase Antagonist incubation time (15-20 min) before Agonist injection.

References

• Zhang, Y., et al. (2018). A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate. Journal of Visualized Experiments (JoVE).[4][7]

• Molecular Devices. (2023). FLIPR Calcium 6 Assay Kit Application Note.

• Vetter, I. (2012).[8] Development and Optimization of FLIPR High Throughput Calcium Assays for Ion Channels and GPCRs. Advances in Experimental Medicine and Biology.

• Hansen, K.B., et al. (2018). Structure, Function, and Pharmacology of Glutamate Receptor Ion Channels. Pharmacological Reviews.

• Thermo Fisher Scientific. Fluo-4 AM Calcium Indicator Protocol.

Sources

• 1. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. moleculardevices.com [moleculardevices.com]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. NMDA-receptor Study Protocol - JoVE Journal [jove.com]
• 7. A high-throughput calcium-flux assay to study NMDAR-receptors with sensitivity to Glycine/D-Serine an Glutamate - OAK Open Access Archive [oak.novartis.com]
• 8. Development and optimization of FLIPR high throughput calcium assays for ion channels and GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic N-Functionalization of Piperidin-4-ols via Reductive Amination

Executive Summary

The N-substitution of piperidin-4-ol (4-hydroxypiperidine) is a foundational transformation in medicinal chemistry, serving as a critical entry point for synthesizing muscarinic antagonists, opioid analgesics, and kinase inhibitors. While alkylation with halides is possible, it frequently suffers from over-alkylation and poor chemoselectivity (O-alkylation risks).

Reductive amination offers a superior alternative: it is chemoselective, avoids toxic alkyl halides, and allows for the introduction of complex stereocenters. However, the high polarity of the piperidin-4-ol substrate presents unique challenges in reaction monitoring and product isolation. This guide provides two field-validated protocols—Method A (STAB) for standard applications and Method B (Ti-Mediated) for sterically hindered substrates—along with a rigorous troubleshooting framework.

Mechanistic Principles & Causality

To optimize this reaction, one must understand the kinetic competition between the carbonyl source and the intermediate iminium ion.

The Chemoselectivity Logic

Reductive amination proceeds through the formation of a reversible hemiaminal, followed by dehydration to an iminium ion. The reducing agent must be capable of reducing the iminium ion faster than the starting carbonyl (aldehyde/ketone).[1]

• Sodium Triacetoxyborohydride (STAB): The acetoxy groups withdraw electron density from the boron center, stabilizing the B-H bond.[1] This makes STAB less nucleophilic than NaBH₄, rendering it inert toward neutral ketones/aldehydes but highly reactive toward the positively charged iminium species.

• The Hydroxyl Challenge: The C4-hydroxyl group on the piperidine ring increases the hydrophilicity of the substrate. While it rarely interferes chemically (amine nucleophilicity >> hydroxyl), it complicates the partition coefficient (

  ) during workup, often leading to product loss in the aqueous phase.

Reaction Pathway Visualization

Figure 1: Mechanistic flow of reductive amination. Success depends on the hydride transfer occurring exclusively at the Iminium stage.

Strategic Reagent Selection

The choice of reducing agent dictates the protocol's success.[2][3]

Parameter	Na(OAc)₃BH (STAB)	NaCNBH₃	Ti(OiPr)₄ / NaBH₄
Selectivity	Excellent (Reduces Iminium > Carbonyl)	Good (pH dependent)	High (Pre-complexation)
Toxicity	Low (Borate salts)	High (HCN generation)	Low (Titanium oxides)
Solvent	DCE, DCM, THF	MeOH, EtOH	Neat (Step 1) -> MeOH (Step 2)
Water Tolerance	Low (Decomposes slowly)	High	Zero (Hydrolyzes Ti reagent)
Use Case	Standard Protocol (Aldehydes/Ketones)	Legacy / Acid-sensitive groups	Hindered Ketones / Electron-poor amines

Experimental Protocols

Protocol A: The "Workhorse" Method (STAB)

Applicability: Aldehydes and unhindered ketones (e.g., cyclohexanone, acetone). Scale: 1.0 mmol (Adjustable).

Reagents:

• Piperidin-4-ol (1.0 equiv)

• Carbonyl compound (1.1 – 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Acetic Acid (AcOH) (1.0 – 2.0 equiv)

• 1,2-Dichloroethane (DCE) or THF (anhydrous)

Step-by-Step Workflow:

• Imine Formation (Equilibrium):

  • In a dry vial, suspend Piperidin-4-ol (101 mg, 1.0 mmol) in DCE (3.0 mL).

  • Note: If using the HCl salt of the amine, add Et₃N (1.0 equiv) to liberate the free base.

  • Add the Carbonyl compound (1.1 mmol).

  • Add Acetic Acid (60 µL, 1.0 mmol). Crucial: AcOH catalyzes the dehydration to the iminium ion.

  • Stir at Room Temperature (RT) for 30–60 minutes.

  • Self-Validation: The solution may clarify or change color slightly as the imine/hemiaminal forms.

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended for reactive aldehydes to prevent dialkylation).

  • Add STAB (300 mg, ~1.4 mmol) in one portion.

  • Allow to warm to RT and stir for 2–16 hours.

  • Monitoring: Check LC-MS.[4][5] Look for the disappearance of the amine (M+H = 102) and appearance of product.

• Quench & Workup (The Critical Step):

  • Quench by adding saturated aqueous NaHCO₃ (3 mL). Stir vigorously for 15 mins until gas evolution ceases.

  • Extraction Strategy: Because the product is polar (hydroxyl group), standard Et₂O extraction fails.

  • Extract with DCM (3 x 5 mL). If the product remains in the aqueous phase (checked by LC-MS), use CHCl₃:Isopropanol (3:1) as the extraction solvent.

  • Dry organic layer over Na₂SO₄, filter, and concentrate.[6][7]

Protocol B: Titanium-Mediated Reductive Amination

Applicability: Sterically hindered ketones, electron-deficient amines, or when STAB fails to drive conversion. Mechanism: Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine.

Reagents:

• Piperidin-4-ol (1.0 equiv)

• Ketone (1.1 equiv)

• Titanium(IV) isopropoxide (neat, 1.2 – 1.5 equiv)

• Sodium Borohydride (NaBH₄) (1.5 equiv)

• Methanol (MeOH)[5]

Step-by-Step Workflow:

• Complexation (Neat):

  • In a sealed vial, mix Piperidin-4-ol (1.0 mmol) and Ketone (1.1 mmol).

  • Add Ti(OiPr)₄ (355 µL, 1.2 mmol) carefully via syringe.

  • Stir the viscous mixture (neat) at RT for 1 hour. (For very hindered ketones, heat to 40–50°C).

  • Why: This forces the formation of the titanium-imine species.

• Reduction:

  • Dilute the mixture with anhydrous MeOH (2.0 mL). Caution: Exothermic.

  • Cool to 0°C.[5][7]

  • Add NaBH₄ (57 mg, 1.5 mmol) in small portions. (Gas evolution will occur).

  • Stir at RT for 2 hours.

• Hydrolysis & Workup:

  • Quench with 1N NaOH (2 mL) or water. A heavy white precipitate (TiO₂) will form.

  • Filter the slurry through a Celite pad to remove titanium salts. Wash the pad with MeOH/DCM (1:9).

  • Concentrate the filtrate.[4][8] Redissolve in DCM, wash with brine, and dry.[9]

Decision Matrix & Troubleshooting

Use this logic flow to determine the appropriate method for your specific substrate.

Figure 2: Protocol selection guide based on steric and electronic properties of the carbonyl electrophile.

Troubleshooting "The Aqueous Trap"

Problem: High conversion observed by LC-MS, but 0% yield after extraction. Cause: The 4-hydroxy group makes the secondary/tertiary amine highly water-soluble, especially in acidic/neutral pH. Solution:

• Salting Out: Saturate the aqueous layer with NaCl before extraction.

• pH Adjustment: Ensure the aqueous layer is pH > 10 (using NaOH or K₂CO₃) to ensure the amine is neutral before extraction.

• Solvent Switch: Replace DCM with CHCl₃/Isopropanol (3:1) or n-Butanol .

References

• Abdel-Magid, A. F., et al. (1996).[1][10][11][12] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry. Link

• Mattson, R. J., et al. (1990).[11] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[11] The Journal of Organic Chemistry. Link

• Borch, R. F., et al. (1971). "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[3] Link

• BenchChem Application Notes. (2025). "Purification Techniques for Piperidine Derivatives." Link

Sources

• 1. Sodium triacetoxyborohydride [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TCI Practical Example: Reductive Amination Reaction Using Sodium Triacetoxyborohydride | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust, Optimized HPLC Method for the Analysis of 4-benzylpiperidin-4-ol

Abstract

This application note details the development and implementation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate analysis of 4-benzylpiperidin-4-ol. This compound is a key intermediate in the synthesis of various pharmaceutical agents, making its purity and quantification critical for drug development and quality control. The piperidine moiety presents unique challenges, primarily the potential for peak tailing due to interactions with stationary phase silanols. This guide provides a comprehensive protocol that addresses these challenges through strategic selection of the column, mobile phase pH, and organic modifier, ensuring a symmetric peak shape, and reliable, reproducible results. The methodologies described herein are intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Introduction: The Analytical Challenge

The piperidine ring is a prevalent structural motif in a wide range of pharmaceuticals, valued for its ability to confer desirable physicochemical and pharmacological properties.[1] 4-benzylpiperidin-4-ol serves as a crucial building block in complex syntheses, and its purity directly impacts the quality and safety of the final active pharmaceutical ingredient (API).

The analytical challenge in HPLC for compounds like 4-benzylpiperidin-4-ol lies in its chemical nature. It is a basic compound, with a predicted pKa of approximately 10.2 for the piperidine nitrogen.[2] This basicity can lead to strong ionic interactions with residual acidic silanol groups on the surface of traditional silica-based HPLC columns, resulting in poor chromatographic performance, most notably severe peak tailing.[3][4][5] Peak tailing compromises resolution, reduces sensitivity, and leads to inaccurate quantification.[3] Therefore, a successful HPLC method must be specifically designed to mitigate these secondary interactions. This application note provides a systematic approach to developing such a method, grounded in the physicochemical properties of the analyte.

Method Development: A Rationale-Driven Approach

The development of a robust HPLC method hinges on a clear understanding of the analyte's properties and its interaction with the chromatographic system. Our strategy focuses on controlling the ionization state of both the analyte and the stationary phase to achieve optimal peak shape and retention.

Analyte Physicochemical Properties

A successful separation starts with understanding the target molecule. Key properties for 4-benzylpiperidin-4-ol are summarized below.

Property	Value / Observation	Implication for HPLC Method Development
Molecular Formula	C₁₂H₁₇NO	Molecular Weight: 191.27 g/mol .[6][7][8]
LogP (Octanol-Water)	~1.34	Indicates moderate hydrophobicity, suitable for reversed-phase chromatography.[9][10]
pKa (Basic Apparent)	~10.2 (Predicted)	The piperidine nitrogen is basic. Mobile phase pH control is critical to ensure a consistent ionization state.[2]
Solubility	Slightly soluble in water and methanol.[11]	Guides solvent selection for sample and mobile phase preparation.
UV Chromophore	Benzyl group present.	Allows for UV detection, expected λmax around 254-265 nm.

Core Strategy: pH Control and Modern Column Chemistry

Our primary goal is to minimize the silanol interactions that cause peak tailing for basic analytes.[5] This is achieved through a two-pronged approach:

• Mobile Phase pH Adjustment: By setting the mobile phase pH significantly lower than the analyte's pKa, we ensure the piperidine nitrogen is fully and consistently protonated (ionized). A pH of around 3.0 is ideal because it is at least two units below the pKa of most residual silanols (typically > pH 4) and more than seven units below the analyte's pKa, ensuring both species are in a stable ionic state.[12][13] This ion suppression of the stationary phase minimizes secondary retention mechanisms.[3]

• Stationary Phase Selection: Modern, high-purity, end-capped C18 columns are essential. These columns have a significantly reduced number of accessible silanol groups, making them less susceptible to causing peak tailing with basic compounds.[3][4] The C18 phase provides sufficient hydrophobic retention for the moderately nonpolar 4-benzylpiperidin-4-ol.

The logical workflow for this method development is illustrated in the diagram below.

Caption: Workflow for HPLC method development for 4-benzylpiperidin-4-ol.

Experimental Protocol

Materials and Reagents

• Analyte: 4-benzylpiperidin-4-ol reference standard (>98% purity)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade)

• Water: HPLC grade or Milli-Q equivalent

• Acid: Formic acid (LC-MS grade, >99%)

• Filters: 0.45 µm or 0.22 µm PTFE syringe filters

Instrumentation and Chromatographic Conditions

The following parameters were established as the final, optimized method.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent, with quaternary pump, autosampler, column thermostat, and DAD/VWD detector.
Column	Agilent ZORBAX StableBond SB-C18, 4.6 x 150 mm, 5 µm (or equivalent high-purity, end-capped C18)
Mobile Phase A	0.1% (v/v) Formic Acid in Water
Mobile Phase B	Acetonitrile
Mode	Isocratic
Composition	60% Mobile Phase A / 40% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	DAD/VWD
Wavelength	254 nm
Run Time	10 minutes

Standard and Sample Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of 4-benzylpiperidin-4-ol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

• Working Standard (0.1 mg/mL): Pipette 2.5 mL of the Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare samples at a target concentration of 0.1 mg/mL in the diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter into HPLC vials.[14]

Results and System Suitability

A successful analysis using this method will yield a sharp, symmetric peak for 4-benzylpiperidin-4-ol, eluting with a reproducible retention time. The relationship between the optimized parameters and the desired chromatographic outcome is visualized below.

Caption: Interplay of key parameters to achieve optimal chromatography.

System Suitability Test (SST)

To ensure the validity of the analytical results, a system suitability test must be performed before any sample analysis. This involves multiple injections (typically n=5 or 6) of the working standard solution. The acceptance criteria should be established as follows:

SST Parameter	Acceptance Criteria	Rationale
Retention Time (RT)	RSD ≤ 1.0%	Ensures system stability and peak identification.
Peak Area	RSD ≤ 2.0%	Demonstrates precision of the injector and detector.
Tailing Factor (Tf)	0.9 ≤ Tf ≤ 1.5	Critical for basic compounds; ensures peak symmetry for accurate integration.
Theoretical Plates (N)	N ≥ 5000	Indicates column efficiency and good separation power.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust solution for the analysis of 4-benzylpiperidin-4-ol. By employing a modern, high-purity end-capped C18 column and controlling the mobile phase at a low pH with a formic acid buffer, the common issue of peak tailing associated with basic piperidine compounds is effectively overcome. This method demonstrates excellent peak symmetry, efficiency, and reproducibility, making it suitable for routine quality control, purity assessment, and stability testing in a pharmaceutical development environment.

References

• Benchchem. (2025). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds.
• PharmaGuru. (2025). HPLC Method Development For Basic Molecules: A Case Study.
• Agilent. (n.d.). Control pH During Method Development for Better Chromatography.
• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize.
• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?.
• Benchchem. (n.d.). Application Notes and Protocols for the Analysis of 1,4-Dimethylpiperidine by HPLC and GC-MS.
• SIELC Technologies. (n.d.). Separation of 4-Piperidinol, 1-benzyl-4-phenyl- on Newcrom R1 HPLC column.
• SIELC Technologies. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column.
• EPA. (2025). 4-Piperidinol, 4-benzyl- Properties.
• ACE HPLC. (n.d.). A Guide to HPLC and LC-MS Buffer Selection.
• Element Lab Solutions. (n.d.). HPLC Method Development Kit: Where to Start?.
• PubMed. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride.
• MilliporeSigma. (n.d.). Developing HPLC Methods.
• ResearchGate. (2013). How can I prevent peak tailing in HPLC?.
• Veeprho. (2025). Exploring the Different Mobile Phases in HPLC.
• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?.
• Axion Labs. (2022). HPLC Peak Tailing.
• Sigma-Aldrich. (n.d.). HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I).
• Cheméo. (n.d.). Chemical Properties of 4-Benzyl-4-hydroxypiperidine (CAS 51135-96-7).
• Cheméo. (n.d.). 4-Benzyl-4-hydroxypiperidine.
• Synblock. (n.d.). CAS 51135-96-7 | 4-Benzylpiperidin-4-ol.
• PubChemLite. (n.d.). 4-benzylpiperidin-4-ol (C12H17NO).
• Santa Cruz Biotechnology. (n.d.). 4-Benzyl-4-piperidinol | CAS 51135-96-7.
• ChemicalBook. (n.d.). 4-BENZYL-4-HYDROXYPIPERIDINE CAS#: 51135-96-7.
• MATEC Web of Conferences. (2018). A Quality Discriminaton within Ultra Violet Spectrum using Optical Sensor for Selected Commercial Oils.
• Waters. (n.d.). Orthogonal Detection Techniques to Provide More Complete Characterization of an Oral Drug.

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• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. CAS 51135-96-7 | 4-Benzylpiperidin-4-ol - Synblock [synblock.com]
• 7. PubChemLite - 4-benzylpiperidin-4-ol (C12H17NO) [pubchemlite.lcsb.uni.lu]
• 8. 4-Benzyl-4-piperidinol | CAS 51135-96-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. 4-Benzyl-4-hydroxypiperidine (CAS 51135-96-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. chemeo.com [chemeo.com]
• 11. 4-BENZYL-4-HYDROXYPIPERIDINE CAS#: 51135-96-7 [amp.chemicalbook.com]
• 12. agilent.com [agilent.com]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Grignard Addition to N-Protected 4-Piperidones

Welcome to our dedicated technical support center for resolving challenges associated with the Grignard addition to N-protected 4-piperidones. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and purity of their tertiary alcohol products. Here, we delve into common experimental hurdles, providing in-depth, field-proven solutions and the scientific rationale behind them.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, offering direct and actionable advice.

Issue 1: My Grignard addition yield is consistently low or the reaction fails entirely.

Potential Cause: This is often the most pressing issue and can stem from several factors, primarily related to the integrity of the Grignard reagent itself or the reaction conditions.

Solutions & Scientific Rationale:

• Ensure Anhydrous Conditions: Grignard reagents are potent bases and nucleophiles, making them extremely sensitive to moisture.[1][2] Any trace amounts of water in your glassware, solvents, or starting materials will quench the Grignard reagent, leading to a significant drop in yield or complete reaction failure.

  • Protocol: Rigorously flame-dry all glassware under a vacuum or oven-dry it at >120°C for several hours and allow it to cool in a desiccator or under an inert atmosphere (Argon or Nitrogen).[1] Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.

• Verify Magnesium Activation: The surface of magnesium turnings can be coated with a passivating layer of magnesium oxide, which prevents the reaction with the organohalide.[1][2]

  • Protocol: Activate the magnesium by adding a small crystal of iodine (the color will disappear upon activation) or a few drops of 1,2-dibromoethane.[1] Gentle crushing of the magnesium turnings in a glovebox can also expose a fresh reactive surface.[1]

• Confirm Grignard Reagent Formation: Before proceeding with the addition to the 4-piperidone, it is crucial to confirm the successful formation of your Grignard reagent.

  • Protocol: After the initial exotherm and refluxing during the formation step, the solution should typically turn a cloudy grey or brown.[3] For quantitative analysis, consider titrating a small aliquot of your Grignard reagent using a known method (e.g., with a solution of I2 or a titrant like sec-butanol with a colorimetric indicator) to determine its exact molarity before use.[1]

Issue 2: I'm recovering a significant amount of my N-protected 4-piperidone starting material.

Potential Cause: This is a classic sign that a side reaction, enolization, is outcompeting the desired nucleophilic addition. The Grignard reagent, acting as a base, abstracts an acidic α-proton from the piperidone, forming an unreactive enolate.[1][4] This is particularly prevalent with sterically hindered Grignard reagents.[1][4]

Solutions & Scientific Rationale:

• Lower the Reaction Temperature: The rate of enolization can be significantly reduced at lower temperatures.

  • Protocol: Perform the addition of the Grignard reagent to the 4-piperidone solution at -78 °C (a dry ice/acetone bath).[1] Maintain this temperature for 1-2 hours before slowly allowing the reaction to warm to room temperature.[1]

• Utilize a Lewis Acid Additive (Luche-type Conditions): The addition of a Lewis acid like cerium(III) chloride (CeCl₃) can dramatically improve yields by enhancing the electrophilicity of the carbonyl carbon and creating a more nucleophilic and less basic organocerium species.[5][6] This selectively promotes the 1,2-addition pathway over enolization.[6][7]

  • Protocol: Prepare a slurry of anhydrous CeCl₃ in anhydrous THF and stir for a few hours to ensure it is "activated". Cool this slurry to -78 °C and add the Grignard reagent. After stirring for about 30 minutes, add the N-protected 4-piperidone solution dropwise.

Issue 3: I'm observing a significant amount of a secondary alcohol byproduct instead of my desired tertiary alcohol.

Potential Cause: This indicates that a reduction of the ketone is occurring. If the Grignard reagent possesses β-hydrogens, it can act as a reducing agent via a six-membered cyclic transition state, transferring a hydride to the carbonyl carbon.[4]

Solutions & Scientific Rationale:

• Choice of Grignard Reagent: This side reaction is inherent to the structure of certain Grignard reagents (e.g., isopropylmagnesium bromide). If possible, consider a synthetic route that utilizes a Grignard reagent without β-hydrogens.

• Employ Organocerium Reagents: As mentioned previously, transmetalation of the Grignard reagent with anhydrous CeCl₃ can suppress this reduction pathway.[8] The resulting organocerium reagent is less prone to acting as a hydride donor.

Issue 4: I'm isolating a biaryl byproduct from my reaction.

Potential Cause: This is likely due to a Wurtz coupling reaction, where the Grignard reagent reacts with unreacted aryl halide in the reaction mixture.[1][9]

Solutions & Scientific Rationale:

• Slow Addition During Grignard Formation: To minimize the concentration of the aryl halide in the presence of the formed Grignard reagent, add the aryl halide solution dropwise to the magnesium turnings at a rate that maintains a gentle reflux.[1][3]

• Ensure Complete Grignard Formation: Allow for a sufficient reflux time (e.g., 30-60 minutes) after the addition of the aryl halide is complete to ensure all of it has reacted with the magnesium.[1][3]

Reaction Pathways Overview

Caption: Competing pathways in the Grignard reaction with 4-piperidone.

Frequently Asked Questions (FAQs)

Q1: What is the best N-protecting group for this reaction?

The choice of the N-protecting group is critical as it can influence the reactivity of the piperidone and the ease of purification.[1]

Protecting Group	Advantages	Disadvantages
Boc (tert-Butoxycarbonyl)	Stable, generally provides good yields, and is easily removable under acidic conditions.[3]	Can be sterically bulky, potentially favoring enolization with hindered Grignard reagents.
Cbz (Carboxybenzyl)	Stable and removable by hydrogenolysis.	The hydrogenation conditions might not be compatible with other functional groups in the molecule.
Benzyl (Bn)	Very stable and can be removed by hydrogenolysis.	Can be challenging to remove if other reducible groups are present.
Methyl (Me)	Small and does not add significant steric bulk.[1]	Can be difficult to remove if deprotection is required later in the synthesis.[1]

For most applications, the Boc group offers a good balance of stability, reactivity, and ease of removal, making it a common first choice.[3]

Q2: Which solvent is preferred for the Grignard addition to 4-piperidone?

Anhydrous tetrahydrofuran (THF) is generally the preferred solvent.[1] Its higher solvating power stabilizes the Grignard reagent, and it remains liquid at the low temperatures (-78 °C) required to control the reaction.[1][10] Anhydrous diethyl ether is also a suitable alternative.[1]

Q3: How should I properly quench the reaction?

The reaction should be quenched at a low temperature (e.g., in an ice bath) by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) .[1][11] This is a mild acidic quench that protonates the alkoxide to form the alcohol product while minimizing the risk of acid-catalyzed degradation of the tertiary alcohol. Avoid using strong acids for the initial quench.[1]

Q4: Can I use a commercially available Grignard reagent?

Yes, but it is highly recommended to titrate it before use to determine its active concentration. The molarity of commercial Grignard solutions can decrease over time due to gradual reaction with atmospheric moisture or oxygen.

Standardized Experimental Protocol

This protocol for the synthesis of N-Boc-4-aryl-4-hydroxypiperidine is a general guideline and may require optimization for specific substrates.[1]

Caption: General experimental workflow for the Grignard addition.

Part 1: Preparation of the Grignard Reagent

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon), add magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine to activate the magnesium.[1][3]

• Prepare a solution of the aryl bromide (1.0 equivalent) in anhydrous THF in the dropping funnel.

• Add a small portion of the aryl bromide solution to the magnesium. The reaction should initiate, indicated by a color change and gentle refluxing. Gentle heating may be applied if necessary.[1][3]

• Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.[3]

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[1][3]

Part 2: Addition to N-Boc-4-piperidone

• In a separate flame-dried flask under an inert atmosphere, dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.[1]

• Slowly add the freshly prepared Grignard reagent solution to the cooled piperidone solution via a cannula or dropping funnel.[1]

• Stir the reaction mixture at -78 °C for 1-2 hours.[1]

• Allow the reaction to slowly warm to room temperature and stir overnight.[1]

Part 3: Work-up and Purification

• Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.[1][3]

• Extract the aqueous layer with a suitable organic solvent like ethyl acetate (3x).[1]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by flash column chromatography on silica gel.[1]

References

• Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• Grignard reagents/cerium(III) chloride. ResearchGate. Available at: [Link]

• Highly stereoselective synthesis of αβ-unsaturated ketones by CeCl3 mediated addition of grignard reagents to β-enamino ketones. RSC Publishing. Available at: [Link]

• Highly stereoselective synthesis of αβ-unsaturated ketones by CeCl3 mediated addition of grignard reagents to β-enamino ketones. Journal of the Chemical Society, Chemical Communications (RSC Publishing). Available at: [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Available at: [Link]

• Insights into the Cerium Chloride‐Catalyzed Grignard Addition to Esters. ResearchGate. Available at: [Link]

• Help with Grignard Reaction. Reddit. Available at: [Link]

• Mechanisms of Grignard reagent addition to ketones. Accounts of Chemical Research. Available at: [Link]

• Grignard Reaction - Common Conditions. Organic Chemistry Data. Available at: [Link]

• The Grignard Reaction. University of Texas at Dallas. Available at: [Link]

• Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• reaction of aldehydes and ketones with grignard reagents. Chemguide. Available at: [Link]

• Grignard Reagents. Chemistry LibreTexts. Available at: [Link]

• Physical property of solvents used for Grignard reactions. ResearchGate. Available at: [Link]

• Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. ACS Catalysis. Available at: [Link]

• What purpose do solvents like diethyl ether serve in reactions like Grignard addition of alkyl groups? What do these solvants do?. Quora. Available at: [Link]

Sources

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• 2. community.wvu.edu [community.wvu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Highly stereoselective synthesis of αβ-unsaturated ketones by CeCl3 mediated addition of grignard reagents to β-enamino ketones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. quora.com [quora.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Polar Piperidin-4-ol Intermediates

Ticket Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting retention, tailing, and detection of hydrophilic secondary amines.

Overview: The "Invisible" & "Sticky" Problem

Piperidin-4-ol (4-hydroxypiperidine) represents a "perfect storm" of purification challenges in medicinal chemistry. It possesses three problematic characteristics:

• High Polarity: It is highly water-soluble (LogP < 0), leading to poor retention on standard C18 Reverse Phase (RP).

• Basicity: The secondary amine (pKa ~11) interacts strongly with acidic silanols on silica gel, causing severe peak tailing or irreversible adsorption.

• Lack of Chromophore: It lacks UV activity above 210 nm, making detection by standard UV-Vis difficult.

This guide provides self-validating protocols to overcome these specific hurdles.

Module 1: Flash Chromatography Strategies

Issue: “My compound streaks from the baseline to the solvent front on silica gel.”

Root Cause: The basic amine moiety forms hydrogen bonds and ionic interactions with the acidic silanol groups (

) on standard silica.

Strategy A: Amine-Functionalized Silica (Recommended)

The most robust solution is to switch the stationary phase entirely.

• Stationary Phase: KP-NH (Amine-functionalized silica).[1]

• Mechanism: The bonded amine groups on the silica surface shield the acidic silanols and repel the basic analyte, preventing tailing.

• Mobile Phase: Hexane/Ethyl Acetate or DCM/MeOH (0–20%). No basic modifier is needed.

Strategy B: Basified Silica (The "Budget" Fix)

If you must use standard silica, you must suppress the ionization of the silanols.

Protocol: The "Pre-Saturation" Method

• Slurry Preparation: Slurry your silica in the starting mobile phase containing 1% Triethylamine (TEA) .[2]

• Column Packing: Pack the column with this basified slurry.[2]

• Elution: Run your gradient (e.g., DCM to 10% MeOH/DCM) maintaining 1% TEA or 1%

  in the mobile phase throughout.

  • Note:

    (aqueous ammonia) is preferred if using MeOH, as it is more volatile than TEA during concentration.

Module 2: Preparative HPLC & Retention

Issue: “The compound elutes in the void volume (dead time) on my C18 column.”

Root Cause: The compound is too hydrophilic for hydrophobic interaction with C18 alkyl chains at neutral/acidic pH.

Decision Tree: Selecting the Right Mode

Figure 1: Decision matrix for selecting the optimal HPLC stationary phase based on pH tolerance and salt requirements.

Protocol 1: HILIC (Hydrophilic Interaction Liquid Chromatography)

This is the "Gold Standard" for polar amines. It retains polar compounds using a water-layer partition mechanism.[3]

• Column: Silica, Amide, or Zwitterionic phases.

• Mobile Phase A: Acetonitrile (90-95%).

• Mobile Phase B: 10mM Ammonium Formate (pH 3.0) or Ammonium Acetate (pH 5.8).

• Gradient: Start High Organic (95% A)

  Lower Organic (60% A).

• Why it works: The polar analyte partitions into the water-rich layer on the silica surface.

Protocol 2: High pH Reverse Phase

• Column: Hybrid particle columns (e.g., Waters XBridge, Phenomenex Gemini) stable up to pH 12.

• Buffer: 10mM Ammonium Bicarbonate (adjusted to pH 10 with

  ).

• Mechanism: At pH 10, the amine (pKa ~11) is largely uncharged (free base), significantly increasing its hydrophobicity and retention on C18.

Module 3: Detection Strategies

Issue: “I see nothing on the UV trace at 254nm.”

Root Cause: Piperidin-4-ol lacks a conjugated

-system.

Detector / Method	Suitability	Notes
UV (205-210 nm)	Low	Non-specific. Solvent cut-off interference (especially with MeOH/TEA).
ELSD / CAD	High	Universal detection. Ideal for non-chromophoric salts. Requires volatile buffers.
Refractive Index (RI)	Medium	Good for isocratic runs only. Not compatible with gradients.
Derivatization	High	React with Benzoyl Chloride or Fmoc-Cl to add a UV chromophore (analytical check only).

Module 4: Isolation & Workup (The "Yield" Trap)

Issue: “I purified it, but I lost it all during aqueous extraction.”

Root Cause: The compound prefers the aqueous layer over organic solvents like DCM or EtOAc.

Workflow: The "Salting Out" Extraction

Figure 2: Optimized extraction workflow for highly water-soluble amines.

Critical Steps:

• pH > 12: You must be at least 1 pH unit above the pKa (11.1) to ensure the amine is neutral.[2]

• Solvent Choice: Standard DCM is often insufficient. Use Chloroform:Isopropanol (3:1) or n-Butanol .

• Salting Out: Saturate the aqueous phase with NaCl. This increases the ionic strength, forcing the organic amine out of the water ("Salting out" effect).

References

• Teledyne ISCO. (2016). Method Development Strategies for Amine Bonded Phase Columns.Link

• Biotage. (2023).[1][4] Is there an easy way to purify organic amines?Link

• Thermo Fisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option?Link

• McCalley, D. V. (2017). Understanding and managing the separation of hydrophilic compounds in HILIC. Journal of Chromatography A. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8082, Piperidine.Link

Sources

• 1. biotage.com [biotage.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. polylc.com [polylc.com]
• 4. biotage.com [biotage.com]

Technical Support Center: Overcoming Aqueous Solubility Liabilities of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol .

This molecule presents a classic "brick dust/grease" paradox in drug discovery. It contains a basic piperidine nitrogen (predicted pKa ~9.5–10.5)[1] and a polar tertiary alcohol, which favor aqueous solvation. However, the bulky 2-methoxy-5-methylbenzyl moiety is highly lipophilic. When transitioning from organic stocks to physiological aqueous buffers (pH 7.4), the hydrophobic domain drives rapid aggregation, leading to solvent crashes and erratic assay results[2],[3].

This guide provides mechanistic explanations, self-validating protocols, and troubleshooting steps to ensure stable, reproducible aqueous formulations.

Part 1: Physicochemical Profiling & Troubleshooting Matrix

Before troubleshooting, it is critical to understand the thermodynamic and kinetic forces acting on your molecule. Table 1 summarizes the structural liabilities, while Table 2 provides a rapid diagnostic matrix for common experimental failures.

Table 1: Structural Liabilities & Solvation Dynamics

Structural Feature	Solvation Impact	Mechanistic Consequence
Piperidine Ring	Basic center (pKa ~9.5–10.5)	Highly soluble in acidic media (pH < 6.0) via protonation. At pH 7.4, the free-base fraction increases, reducing thermodynamic solubility[1].
Tertiary Alcohol	Hydrogen bond donor/acceptor	Aids in aqueous interaction but is sterically hindered by the piperidine ring, limiting its solubilizing potential.
2-Methoxy-5-methylbenzyl	Highly lipophilic domain	Drives hydrophobic collapse in high-dielectric aqueous environments, leading to nucleation and precipitation[3].

Table 2: Rapid Troubleshooting Matrix

Observed Symptom	Primary Cause	Recommended Solution
Immediate cloudy precipitate upon adding DMSO stock to PBS.	Solvent Crash: Rapid dielectric constant shift and "salting out" effect[4].	Use stepwise serial dilutions; limit final DMSO to <1%; pre-warm buffer to 37°C.
Gradual micro-crystal formation over 24 hours in cell media.	Kinetic Metastability: Compound is supersaturated and slowly reaching thermodynamic equilibrium.	Add 0.01% Tween-20 or 0.1% BSA to stabilize the metastable state via micellar encapsulation.
Cannot achieve >1 mg/mL concentration for in vivo dosing.	Thermodynamic Limit: Absolute aqueous solubility of the free base is exceeded.	Formulate as an inclusion complex using 10–20% w/v HP-β-CD[5],[6].

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my compound instantly precipitate when I spike my 10 mM DMSO stock directly into PBS (pH 7.4)? A1: You are experiencing a phenomenon known as a "solvent crash." When a high-concentration DMSO stock is injected directly into a high-ionic-strength aqueous buffer, the local dielectric constant drops instantaneously. The lipophilic 2-methoxy-5-methylbenzyl group cannot be solvated by water, and the high salt concentration in PBS further reduces organic solubility (the "salting out" effect)[2],[4]. To prevent this, you must avoid localized high concentrations by using a stepwise dilution method (see Protocol 1).

Q2: I need to test this compound at 50 µM in a biochemical assay, but it keeps crashing out. Can I just lower the pH? A2: While lowering the pH (e.g., to pH 5.0) will protonate the piperidine nitrogen and drastically increase solubility by forming a piperidinium salt[1], this is often incompatible with physiological assays (which require pH 7.4). If you must maintain pH 7.4, you cannot rely on ionization. Instead, you must use a solubilizing excipient like a surfactant or a cyclodextrin to shield the lipophilic domain from the aqueous environment[6].

Q3: How does Hydroxypropyl-β-Cyclodextrin (HP-β-CD) solve the high-concentration formulation issue? A3: HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic internal cavity. The lipophilic 2-methoxy-5-methylbenzyl moiety of your compound spontaneously partitions into this hydrophobic cavity, driven by the displacement of high-energy water molecules[5]. Meanwhile, the protonated piperidine and tertiary alcohol remain exposed to the aqueous exterior, interacting with the cyclodextrin's hydroxyl groups. This creates a highly water-soluble inclusion complex, often increasing apparent solubility by 100- to 1000-fold[7],[6].

Part 3: Mechanistic Workflows & Experimental Protocols

Workflow 1: Diagnosing and Resolving Solubility Issues

Caption: Decision tree for diagnosing and resolving aqueous precipitation of lipophilic piperidines.

Protocol 1: Anti-Precipitation Stepwise DMSO Dilution

Purpose: To prevent solvent crashes and localized nucleation when preparing working solutions for in vitro assays.

Causality Note: Direct injection of DMSO into water causes exothermic mixing and localized supersaturation. Stepwise dilution creates a transitional solvent gradient, allowing the hydration shell to form around the piperidine ring without forcing the hydrophobic benzyl group to self-associate[2],[4].

• Stock Preparation: Prepare a fresh, anhydrous 10 mM stock of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol in 100% DMSO. Store in tightly sealed aliquots to prevent moisture absorption[4].

• Pre-warming: Warm both the DMSO stock and the target aqueous buffer (e.g., PBS) to 37°C in a water bath for 10 minutes. Why? Heat increases kinetic solubility and prevents cold-shock nucleation.

• Intermediate Dilution: Create a 1 mM intermediate stock by diluting 10 µL of the 10 mM stock into 90 µL of a transitional solvent (e.g., 50% DMSO / 50% Buffer). Vortex vigorously for 30 seconds.

• Final Dilution: While vortexing the final assay buffer (900 µL) at medium speed, add the intermediate stock (100 µL) dropwise (10 µL at a time).

• Validation: Analyze the final solution via Dynamic Light Scattering (DLS) or a simple UV-Vis baseline scatter check (absorbance at 600 nm) to ensure no nanometer-scale particulates have formed[2].

Workflow 2: HP-β-CD Inclusion Complexation

Caption: Mechanistic workflow for generating a soluble HP-β-CD inclusion complex.

Protocol 2: Thermodynamic HP-β-CD Complexation

Purpose: To achieve high-concentration aqueous formulations (e.g., >1 mg/mL) for structural biology or in vivo dosing.

Causality Note: Complexation is an equilibrium process. Simply mixing the compound and cyclodextrin briefly will only yield a suspension. Prolonged agitation and controlled temperature are required to overcome the activation energy of displacing water from the cyclodextrin cavity[5],[8].

• Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your target buffer (e.g., 50 mM Phosphate Buffer, pH 7.4). Ensure complete dissolution.

• API Addition: Add 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol in excess (e.g., 5 mg/mL target) directly to the HP-β-CD solution as a dry powder. Do not use DMSO, as organic solvents compete for the cyclodextrin cavity[6].

• Equilibration: Seal the vial and place it on a magnetic stirrer or thermomixer at 37°C. Agitate at 500 RPM for a minimum of 24 to 48 hours. Why? The hydrophobic benzyl moiety requires time to thermodynamically partition into the HP-β-CD cavity.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 10 minutes to pellet any uncomplexed, insoluble free base.

• Filtration: Carefully decant the supernatant and filter it through a 0.22 µm PVDF syringe filter.

• Validation: Quantify the final dissolved concentration using HPLC-UV against a standard curve. The resulting solution is a self-validating thermodynamically stable inclusion complex[8].

References

• Gillespie, C. (2013). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. University of Strathclyde. Available at: [Link]

• Di, L., et al. (2006). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. NIH/PMC. Available at: [Link]

• Zafar, S., et al. (2014). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. PubMed/NIH. Available at: [Link]

• Aydin, et al. (2018). Effect of pH on the complexation of irbesartan with β-, hydroxypropyl-β-, and γ-cyclodextrin: solubility enhancement. TÜBİTAK Academic Journals. Available at: [Link]

• Hu, et al. (2022). Enhancement of the oral bioavailability of isopropoxy benzene guanidine though complexation with hydroxypropyl-β-cyclodextrin. Taylor & Francis. Available at:[Link]

• Zhang, et al. (2018). The hydroxypropyl–β-cyclodextrin complexation of toltrazuril for enhancing bioavailability. Dove Medical Press. Available at: [Link]

• Qu, G., et al. (2026). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. MDPI. Available at: [Link]

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• 2. Thesis | The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers | ID: nc580m649 | STAX [stax.strath.ac.uk]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. mdpi.com [mdpi.com]
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• 8. tandfonline.com [tandfonline.com]

Advanced Troubleshooting Guide: Preventing Autoxidation of Methoxybenzyl Protecting Groups

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the premature cleavage or degradation of methoxybenzyl protecting groups—specifically p-methoxybenzyl (PMB), 3,4-dimethoxybenzyl (DMB), and 2,4,6-trimethoxybenzyl (TMB). While these groups are celebrated for their orthogonal deprotection under mild oxidative conditions (e.g., using DDQ)[1][2], the very electronic properties that make them useful also make them highly susceptible to autoxidation, photoredox cleavage, and transition-metal-catalyzed degradation[3].

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the integrity of your electron-rich benzylic ethers throughout complex synthetic sequences.

Section 1: Mechanistic Troubleshooting (FAQs)

Q1: Why do my PMB and DMB ethers spontaneously degrade during prolonged storage or multi-step syntheses? A1: The degradation is driven by a Single Electron Transfer (SET) mechanism. Methoxy groups strongly donate electron density into the aromatic ring via resonance, significantly lowering the oxidation potential of the benzylic system[2]. Trace oxidants (such as peroxides in ethereal solvents), ambient light (photoredox excitation), or atmospheric oxygen can initiate a SET, forming a highly reactive radical cation. This intermediate rapidly loses a benzylic proton to form an oxocarbenium ion, which ambient moisture hydrolyzes into the free alcohol and the corresponding benzaldehyde (e.g., p-anisaldehyde)[2][3].

Mechanistic pathway of PMB oxidation and targeted intervention points.

Q2: How does the number of methoxy substituents affect the stability of the protecting group? A2: There is a direct, causal relationship between the number of electron-donating methoxy groups and the lability of the ether. Each additional methoxy group systematically lowers the oxidation potential. Consequently, DMB and TMB are significantly more labile than PMB[4]. While this allows for orthogonal deprotection (e.g., selectively removing DMB in the presence of PMB), it also makes DMB and TMB highly susceptible to autoxidation.

Logical relationship between methoxy substitution and protecting group lability.

Q3: I am observing PMB cleavage during a transition-metal catalyzed cross-coupling reaction. How can I suppress this? A3: High-valent transition metal complexes (e.g., Pd(II), Cu(II)) can act as mild oxidants, triggering the SET pathway[5]. To prevent this:

• Strict Degassing: Ensure complete degassing of solvents (via freeze-pump-thaw) to remove

  , which acts as a terminal oxidant in the catalytic degradation cycle[6].

• Ligand Tuning: Use highly electron-rich ligands to stabilize the metal center, reducing its propensity to oxidize the PMB group.

• Strategic Substitution: If the metal is inherently oxidizing, temporarily switch to a less electron-rich protecting group (e.g., standard Benzyl or p-Bromobenzyl)[5].

Section 2: Quantitative Data Presentation

To aid in experimental design, the following table summarizes the relative stabilities and oxidation profiles of common benzyl-type ethers.

Table 1: Comparative Stability and Oxidation Profiles of Benzyl-Type Ethers

Protecting Group	Methoxy Substituents	Relative Oxidation Potential	Susceptibility to Autoxidation	Typical DDQ Cleavage Rate
Benzyl (Bn)	0	Highest (> 2.0 V)	Very Low	Negligible (Requires photoredox)[3]
PMB	1 (para)	Moderate (~ 1.6 V)	Low to Moderate	1 - 6 hours[4]
DMB	2 (e.g., 3,4)	Low	High	1 - 4 hours[4]
TMB	3 (2,4,6)	Lowest	Very High	Minutes

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness in your synthetic workflow, do not rely solely on visual observation. The following protocol is a self-validating system designed to stabilize electron-rich ethers and verify their integrity before the next synthetic step.

Protocol: Stabilization and Long-Term Storage of PMB/DMB Ethers

Causality Note: This protocol systematically eliminates the three drivers of autoxidation: peroxides, radical propagation, and photo-excitation.

Step 1: Post-Reaction Quenching

• Action: During the aqueous workup of the reaction that installed the PMB/DMB group, wash the organic layer with 10% aqueous

  (Sodium thiosulfate).

• Why: This reduces any trace oxidants or peroxides generated during the reaction, preventing them from carrying over into the concentrated product.

Step 2: Low-Temperature Concentration

• Action: Evaporate the organic solvent under reduced pressure using a water bath strictly maintained below 30°C.

• Why: Thermal stress accelerates autoxidation. Keeping the temperature low preserves the kinetic stability of the ether.

Step 3: Radical Scavenger Addition (The "BHT Spike")

• Action: Dissolve the purified compound in a minimal amount of degassed, peroxide-free solvent (e.g., inhibitor-stabilized THF or CPME). Add Butylated hydroxytoluene (BHT) to achieve a concentration of 50 ppm.

• Why: BHT acts as a sacrificial radical scavenger. If a radical cation forms, BHT quenches it before the irreversible loss of the benzylic proton occurs[6].

Step 4: Storage and Validation

• Action: Transfer to an amber glass vial (to block UV/visible light). Flush the headspace with Argon gas for 30 seconds, seal tightly with a PTFE-lined cap, and store at -20°C.

• Self-Validation Step: Before using the stored intermediate in the next synthetic step, run a diagnostic TLC against a freshly purified standard. If a lower

  spot corresponding to the free alcohol and a UV-active spot for p-anisaldehyde are present, the storage protocol was breached.

Workflow for the stabilization and long-term storage of electron-rich methoxybenzyl ethers.

References

• Howard, K. T., & Chisholm, J. D. "Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis." nih.gov.
• "New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers." acs.org.
• "PMB Protecting Group: PMB Protection & Deprotection Mechanism." total-synthesis.com.
• "A Comparative Guide to the Deprotection of DMB, PMB, and Benzyl Ethers." benchchem.com.
• "Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups." acs.org.
• "Synthetic Studies Toward Bryostatin 1: Preparation of a C1-C16 Fragment by Pyran Annul

Sources

• 1. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthetic Studies Toward Bryostatin 1: Preparation of a C1-C16 Fragment by Pyran Annulation - PMC [pmc.ncbi.nlm.nih.gov]

Reducing hERG channel inhibition in piperidine drug candidates

Technical Support Center: hERG Mitigation in Piperidine Scaffolds

Subject: Reducing hERG Channel Inhibition in Piperidine Drug Candidates Ticket ID: HERG-PIP-001 Support Level: Tier 3 (Senior Application Scientist) Status: Open

Overview

You are accessing the technical support repository for medicinal chemistry and safety pharmacology. This guide addresses the "Piperidine Liability"—the inherent tendency of piperidine-containing small molecules to block the hERG potassium channel (Kv11.1), leading to QT interval prolongation and potential cardiotoxicity.

The hERG pharmacophore typically requires a basic nitrogen (protonated at physiological pH) and two hydrophobic pharmacophores. Piperidines often fit this perfectly, engaging in high-affinity

-cation interactions with aromatic residues (Y652 and F656) within the channel pore.

Module 1: Structural Optimization Strategies

Q: My piperidine lead has nanomolar hERG affinity. What is the first structural change I should test?

A: The most effective "first-pass" modification is reducing the basicity (pKa) of the piperidine nitrogen. The hERG channel pore is lined with aromatic residues that stabilize positive charges. If you lower the pKa of your amine below ~7.0–7.5, the fraction of protonated species at physiological pH decreases, significantly weakening the

-cation interaction.

• Strategy: Introduce an electron-withdrawing group (EWG) or heteroatom near the basic nitrogen.

• Specific Tactic: Insert an oxygen atom adjacent to the piperidine ring (e.g., converting a piperidine-linked alkyl chain to an ether). This utilizes the inductive electron-withdrawing effect to lower the pKa of the amine.

• Alternative: Fluorinate the piperidine ring (e.g., 3,3-difluoropiperidine). Note: Be cautious, as fluorine can sometimes increase lipophilicity (LogP), which counteracts the benefit.

Q: I cannot sacrifice the basic amine because it drives on-target potency. What are my alternatives?

A: If the basic nitrogen is essential for the primary target (e.g., forming a salt bridge in the active site), you must shield it from hERG or offset the lipophilicity.

• The Zwitterion Approach: Introduce a carboxylic acid moiety elsewhere in the molecule. This creates a zwitterion at neutral pH. While the net charge is neutral, the key benefit is the massive reduction in LogD (lipophilicity). hERG blockade is strongly correlated with lipophilicity; "greasy" bases are the worst offenders.

• Steric Shielding: Introduce substituents (e.g., methyl groups) at the C2 or C6 positions of the piperidine ring. This creates steric hindrance that may disrupt the "induced fit" required for the drug to lodge deep within the hERG pore, without necessarily preventing binding to your primary target.

• Scaffold Hopping: Replace the piperidine with a morpholine or N-substituted piperazine . Morpholine is less basic (pKa ~8.3 vs. ~11 for piperidine) and more polar.

Q: How does conformational restriction help?

A: Flexible alkyl chains allow the piperidine to "wiggle" into the optimal position to interact with Y652/F656. Rigidifying the linker or the ring itself (e.g., using a spiro-cycle or a bridged piperidine) increases the entropic penalty of binding. If the rigid conformation does not match the hERG pore geometry, affinity drops.

Visualizing the Optimization Workflow

Caption: Decision tree for structural modification of piperidine derivatives to mitigate hERG liability.

Module 2: Troubleshooting Assay Discrepancies

Q: My radioligand binding assay shows low affinity (Ki > 10 µM), but the patch clamp shows potent block (IC50 < 1 µM). Why?

A: This is a classic "State-Dependent" issue.

• Binding Assays typically use radiolabeled dofetilide or astemizole on membrane preparations where the channel is primarily in the closed or inactivated state (depending on prep).

• Patch Clamp cycles the channel through Closed, Open, and Inactivated states.

• The Piperidine Factor: Many piperidines are trapping blockers . They enter the pore when it opens and get trapped when it closes. A static binding assay may not expose the binding site (the inner cavity) effectively if the channel is closed.

• Resolution: Trust the Patch Clamp data. It represents the functional physiological reality.

Q: We observe significant variation in IC50 values between manual and automated patch clamp. Which is correct?

A: This is likely due to Lipophilic Adsorption ("Stickiness") .

• The Issue: Lipophilic piperidines (LogP > 3) stick avidly to the plastic tubing and well plates of automated systems. The effective concentration reaching the cell is lower than the nominal concentration, leading to an underestimation of potency (higher IC50) in automated systems.

• The Fix:

  • Use glass-coated plates or low-binding plastics if available.

  • Pre-saturate the perfusion lines with the compound before recording.

  • Manual patch clamp with glass reservoirs and short Teflon tubing is the "Gold Standard" for verifying sticky compounds.

Module 3: Recommended Experimental Protocol

Protocol: Manual Patch Clamp for Lipophilic "Sticky" Piperidines Objective: Accurate IC50 determination minimizing adsorption artifacts.

1. Preparation:

• Glassware: Use silanized glass vials for all compound dilutions. Avoid polystyrene.

• Tubing: Use short lengths of Teflon (PTFE) or PEEK tubing for perfusion.

• Vehicle: DMSO concentration must be identical in Control and Test solutions (typically 0.1%).[1]

2. The Voltage Protocol (Step-Ramp): To detect trapping blockers, you must open the channel to allow drug entry.

• Holding Potential: -80 mV.[2][3][4]

• Step 1 (Depolarization): +40 mV for 2 seconds (Opens channels, induces inactivation). Drug enters here.

• Step 2 (Repolarization): -50 mV for 2 seconds (Recovery from inactivation, large tail current). Measure inhibition here.

• Step 3: Return to -80 mV.

• Frequency: 0.1 Hz (Every 10 seconds).

3. Application Sequence:

• Stabilization: Establish whole-cell configuration. Run voltage protocol in vehicle (control) until tail current amplitude is stable (<5% rundown over 5 mins).

• Perfusion: Apply test compound.

  • Critical: For lipophilic drugs, perfuse for at least 5-10 minutes per concentration to allow equilibrium. Fast application (1-2 mins) will result in false negatives.

• Washout: Attempt washout with vehicle. Irreversibility suggests strong trapping or hydrophobic accumulation.

4. Data Analysis Table:

Parameter	Acceptance Criteria	Notes
Seal Resistance	> 1 GΩ	Essential for accurate leak subtraction.
Series Resistance	< 10 MΩ	Compensation > 80% required.
Rundown	< 5% per 5 min	High rundown mimics blockage.
Z-Factor	> 0.5	For assay validation.

Visualizing the Assay Workflow

Caption: Workflow for accurate hERG patch clamp assessment of lipophilic compounds.

References

• Medicinal Chemistry Strategies to Master hERG and Mitigate Cardiotoxicity Risks. Drug Hunter. Link

• Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors. Journal of Medicinal Chemistry. Link

• Strategies To Reduce hERG K+ Channel Blockade. ResearchGate. Link

• Recommended voltage protocols to study drug-cardiac ion channel interactions. FDA. Link

• Human Ether-a-go-go-Related Gene (hERG) Blockers. Cambridge MedChem Consulting. Link

Sources

• 1. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]
• 2. dstc.jp [dstc.jp]
• 3. fda.gov [fda.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Strategies to Improve Oral Bioavailability of Piperidin-4-ol Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, strategic insights, and detailed protocols for overcoming the common challenge of poor oral bioavailability in piperidin-4-ol containing compounds. The piperidine scaffold is a cornerstone in modern medicinal chemistry, but its inherent physicochemical properties often create significant hurdles for oral drug delivery.[1][2] This document is designed to provide you with the causal logic behind experimental choices, enabling you to design and execute effective bioavailability-enhancement strategies.

Part 1: Foundational Challenges & FAQs

This section addresses the fundamental reasons why piperidin-4-ol compounds can exhibit problematic pharmacokinetic profiles.

Q1: Why do my piperidin-4-ol compounds often exhibit low oral bioavailability?

A1: Low oral bioavailability in this class of compounds typically stems from a combination of three main factors: poor aqueous solubility, low membrane permeability, and susceptibility to first-pass metabolism.[3][4]

• Solubility & Permeability Balance: The piperidine ring itself offers a mix of lipophilic and hydrophilic properties.[5] However, the polar hydroxyl group at the 4-position, combined with the basic nitrogen, can lead to high crystallinity and/or high polarity. This often results in a molecule that is either poorly soluble in the gastrointestinal fluids or has low permeability across the intestinal epithelium—a classic "catch-22" of drug design. Over 70% of new chemical entities suffer from poor aqueous solubility, making this a primary hurdle.[6]

• First-Pass Metabolism: The piperidine ring can be a target for metabolic enzymes, particularly Cytochrome P450s (CYPs) in the liver and gut wall.[7] Oxidation of the piperidine ring or its substituents can lead to rapid clearance of the drug before it reaches systemic circulation.[8][9]

Q2: How does the pKa of the piperidine nitrogen affect oral absorption?

A2: The basicity of the piperidine nitrogen (typical pKa ~8-11) is a critical factor. In the acidic environment of the stomach, the nitrogen will be protonated, forming a charged species. While this can improve solubility, the charged form is poorly permeable across the lipid membranes of the gut. As the compound moves to the more neutral pH of the small intestine, a higher fraction will be in the neutral, more permeable form. However, if the compound's intrinsic solubility in this neutral form is low, it may precipitate out of solution, again limiting absorption. This interplay between pH, pKa, solubility, and permeability is a key optimization challenge.

Q3: What initial in vitro assays are essential for diagnosing the cause of poor bioavailability?

A3: Before proceeding to in vivo studies, a standard suite of in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays is crucial for identifying the primary barrier.

• Kinetic Solubility Assay: Determines the solubility of your compound in a buffered solution (e.g., pH 7.4 phosphate-buffered saline). This helps diagnose if poor solubility is a limiting factor.

• Caco-2 Permeability Assay: This is the gold standard for predicting intestinal permeability.[10][11] It uses a monolayer of human colon adenocarcinoma cells that differentiate to form a barrier resembling the intestinal epithelium.[12][13][14] This assay can distinguish between passive diffusion and active transport, including identifying if your compound is a substrate for efflux pumps like P-glycoprotein (P-gp).[12][14]

• Liver Microsomal Stability Assay: This assay assesses the metabolic stability of your compound by incubating it with liver microsomes, which contain a high concentration of CYP enzymes. Rapid degradation in this assay is a strong indicator of high first-pass metabolism.

Part 2: Troubleshooting Guide & Strategic Solutions

This section is structured to address specific experimental problems and provide actionable solutions.

Problem: My compound has high permeability in Caco-2 assays but shows poor oral exposure in vivo.

This profile strongly suggests that either poor aqueous solubility or high first-pass metabolism is the limiting factor.

Solution A: Addressing Poor Aqueous Solubility with Formulation Strategies

If your compound is poorly soluble, presenting it to the gut in a pre-dissolved or more readily dissolvable state can dramatically improve absorption.[15][16]

• Lipid-Based Formulations: For lipophilic compounds (high LogP), lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) or Self-Microemulsifying Drug Delivery Systems (SMEDDS) are highly effective.[6][8][17] These are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon dilution in the GI tract, keeping the drug solubilized for absorption.[8]

• Amorphous Solid Dispersions (ASDs): Crystalline compounds require energy to break their crystal lattice before they can dissolve. ASDs overcome this by dispersing the drug in an amorphous state within a polymer matrix.[6][17] This high-energy, non-crystalline form can achieve significantly higher apparent solubility and faster dissolution rates.[17]

• Particle Size Reduction: Reducing the particle size of the drug substance increases its surface area, which can enhance the dissolution rate according to the Noyes-Whitney equation.[15][18] Techniques include micronization and nanosizing (nanosuspensions).[6][18]

Strategy	Mechanism of Action	Best Suited For	Key Considerations
SMEDDS/SEDDS	Pre-dissolves drug in lipid excipients; forms a microemulsion in the gut.[8][17]	Lipophilic compounds (LogP > 3).	Requires careful selection of oils, surfactants, and co-solvents. Potential for GI side effects.
Amorphous Solid Dispersions (ASDs)	Overcomes crystal lattice energy by stabilizing the drug in a high-energy amorphous state.[17]	Crystalline compounds with high melting points.	Physical stability is critical; the amorphous form can recrystallize over time.
Nanosuspensions	Increases surface area by reducing particle size to the sub-micron range, accelerating dissolution.[6][18]	Compounds where dissolution rate is the limiting factor.	Requires specialized equipment (e.g., high-pressure homogenizers, wet bead mills).

Solution B: Addressing High First-Pass Metabolism with Structural Modification

If your compound is rapidly cleared by liver microsomes, structural modifications can be employed to block the sites of metabolism.

• Metabolic Blocking: Identify the primary sites of metabolic oxidation on the piperidine ring or its substituents (the "soft spots"). This can be done through metabolite identification studies. Once identified, these positions can be blocked by introducing sterically hindering groups or atoms that are resistant to oxidation, such as fluorine.[19][20] For example, replacing a metabolically labile C-H bond with a C-F bond can significantly improve metabolic stability.

• Bioisosteric Replacement: In some cases, replacing the entire piperidine ring with a more rigid or less metabolically susceptible scaffold can improve the pharmacokinetic profile.[9] However, this is a more involved strategy that may impact the compound's primary pharmacology.

Problem: My compound has adequate solubility but shows low permeability in Caco-2 assays.

This profile points to poor membrane permeability as the primary absorption barrier.

Solution C: Enhancing Permeability with Prodrug Strategies

A prodrug is a biologically inactive derivative of a parent drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active drug.[21][22] For piperidin-4-ol compounds, the polar hydroxyl group is an ideal handle for prodrug modification.

• Mechanism: By masking the polar -OH group with a more lipophilic promoiety (e.g., an ester), you can increase the overall lipophilicity of the molecule.[22][23] This enhances its ability to partition into and diffuse across the lipid bilayer of the intestinal epithelium. Once absorbed into the bloodstream, ubiquitous esterase enzymes cleave the ester bond, regenerating the active parent compound and its crucial hydroxyl group.[22]

• Common Promoieties for Hydroxyl Groups:

  • Simple Esters: Acetate, pivalate (pivaloyloxymethyl - POM).[21]

  • Amino Acid Esters: Can be designed to target specific transporters for active uptake.

  • Carbonates: Isopropyloxy–carbonyloxymethyl (POC).[21]

The selection of the promoiety is a critical decision, as it must be lipophilic enough to enhance absorption but also labile enough to be efficiently cleaved by in vivo enzymes.[21]

The following diagram illustrates a logical workflow for selecting an appropriate strategy based on initial in vitro data.

Caption: Decision workflow for troubleshooting low oral bioavailability.

Part 3: Experimental Protocols

These are condensed protocols for key experiments. Always adapt them to your specific laboratory conditions and safety guidelines.

Protocol 1: In Vitro Caco-2 Permeability Assay

This protocol outlines the determination of the apparent permeability coefficient (Papp).[13]

Objective: To measure the rate of transport of a compound across a Caco-2 cell monolayer to predict in vivo intestinal absorption.[10][11]

Methodology:

• Cell Culture: Seed Caco-2 cells onto permeable Transwell™ filter supports and culture for 21 days to allow for differentiation and formation of a polarized monolayer with tight junctions.[10][11]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use wells with TEER values within the acceptable range for your laboratory (typically >250 Ω·cm²).

• Assay Preparation:

  • Wash the monolayers gently with pre-warmed Hank's Balanced Salt Solution (HBSS) at pH 7.4.

  • Prepare the dosing solution of your test compound (e.g., at 10 µM) in HBSS. Include a low permeability marker (e.g., Lucifer Yellow) to confirm monolayer integrity during the assay.

• Permeability Measurement (Apical to Basolateral - A-B):

  • Add the dosing solution to the apical (upper) chamber.

  • Add fresh HBSS to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).[12]

  • At the end of the incubation, take samples from both the apical and basolateral chambers.

• Permeability Measurement (Basolateral to Apical - B-A) (Optional): To determine the efflux ratio, perform the experiment in the reverse direction by adding the dosing solution to the basolateral chamber and sampling from the apical chamber.[14]

• Sample Analysis: Analyze the concentration of the compound in the samples using a suitable analytical method, such as LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0)

  • dQ/dt = Rate of drug appearance in the receiver chamber.

  • A = Surface area of the filter membrane.

  • C0 = Initial concentration in the donor chamber.

Protocol 2: Rodent Pharmacokinetic (PK) Study via Oral Gavage

Objective: To determine the plasma concentration-time profile of a compound after oral administration to a rodent model (e.g., mouse or rat) and calculate key PK parameters like Cmax, Tmax, AUC, and oral bioavailability (F%).

Methodology:

• Animal Preparation: Use adult male Sprague-Dawley rats (or a suitable mouse strain), typically weighing 200-250g. Fast the animals overnight (with free access to water) before dosing to reduce variability in gastric emptying.

• Dose Formulation: Prepare the dosing formulation. This could be a simple solution (e.g., in water with 5% DMSO, 10% Solutol) or a more complex formulation (e.g., a SMEDDS or nanosuspension) as determined by your strategy.

• Dosing:

  • Weigh each animal accurately to calculate the precise dose volume. A typical dose volume is 5-10 mL/kg.[24][25]

  • Administer the dose carefully using oral gavage. Use a proper-sized, ball-tipped gavage needle to prevent injury to the esophagus.[24][25][26]

• Blood Sampling:

  • Collect blood samples (approx. 100-200 µL) at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2-EDTA).[27]

  • Common sampling sites include the tail vein or saphenous vein.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Transfer the plasma to clean tubes and store at -80°C until analysis.

• Sample Analysis: Quantify the drug concentration in the plasma samples using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the mean plasma concentration versus time.

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters.

  • To determine oral bioavailability (F%), a separate group of animals must be dosed intravenously (IV) with the compound, and the resulting AUC from the oral dose is compared to the AUC from the IV dose (F% = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100).

Part 4: References

• Caco-2 Permeability Assay Protocol. Creative Bioarray. [Link]

• DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Pharma's Almanac. [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. PubMed. [Link]

• Boron-based prodrug strategy for increased bioavailability and lower-dosage requirements for drug molecules containing at least one phenol (or aromatic hydroxyl) group. Google Patents.

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC. [Link]

• Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. [Link]

• Caco-2 Permeability Assay. Evotec. [Link]

• Prodrug approaches to improving the oral absorption of antiviral nucleotide analogues. PMC. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. [Link]

• How are chemical structures modified to improve bioavailability? Patsnap Synapse. [Link]

• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Publications. [Link]

• The Role of Oral Bioavailability in Drug Development: Challenges and Solutions for Improving Patient Outcomes. Preprints.org. [Link]

• Optimizing Oral Bioavailability in Drug Discovery: An Overview of Design and Testing Strategies and Formulation Options. PubMed. [Link]

• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Omega. [Link]

• Metabolic Insights into Drug Absorption: Unveiling Piperine's Transformative Bioenhancing Potential. PubMed. [Link]

• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. MDPI. [Link]

• Recent advances in drug substance development – prodrug strategies for enhancing the bioavailability and potency of antiviral nucleosides. Journal of Medical Science. [Link]

• Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus. PMC. [Link]

• Prodrugs in Modern Medicine: Strategies, Applications, and Future Directions. Scirp.org. [Link]

• Prioritizing oral bioavailability in drug development strategies. Taylor & Francis Online. [Link]

• Standard Operating Procedures for Oral Gavage in Mice and Rats. University of Arizona Research, Innovation & Impact. [Link]

• Oral Gavage In Mice and Rats. University of Louisville Institutional Animal Care & Use Committee. [Link]

• Oral Gavage in the Rat. FSU Office of Research. [Link]

• FINAL REPORT Oral (Gavage) Acute Pharmacokinetic Study of PFH Ammonium Salt (Ammonium salt of Perflourinated Hexanoic Acid) in. Daikin Chemicals. [Link]

• Recent strategies for improving solubility and oral bioavailability of piperine. ResearchGate. [Link]

• Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions. [Link]

• a) Different modalities of piperidine-containing drugs and drug... ResearchGate. [Link]

• Triple Strategies to Improve Oral Bioavailability by Fabricating Coamorphous Forms of Ursolic Acid with Piperine: Enhancing Water-Solubility, Permeability, and Inhibiting Cytochrome P450 Isozymes. PubMed. [Link]

• Systematic Strategies for Enhancing Oral Bioavailability of Compounds. Oreate AI Blog. [Link]

• Strategies to improve oral bioavailability. ResearchGate. [Link]

• Piperidine. Wikipedia. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

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• 4. Systematic Strategies for Enhancing Oral Bioavailability of Compounds - Oreate AI Blog [oreateai.com]
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• 6. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
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• 27. daikinchemicals.com [daikinchemicals.com]

Reference Data & Comparative Studies

Analytical Platform Comparison: Elucidating the Mass Spectrometry Fragmentation Patterns of Benzylpiperidin-4-ols (EI-MS vs. ESI-MS/MS)

Introduction

Benzylpiperidin-4-ols are highly versatile pharmacophores, frequently utilized as structural scaffolds in the development of cholinesterase inhibitors for Alzheimer's disease[1] and novel blood-stage antimalarial agents[2]. During drug metabolism and pharmacokinetic (DMPK) profiling, precise structural elucidation of these compounds is critical. This guide provides an objective, data-driven comparison of two primary analytical platforms—Electron Ionization Mass Spectrometry (GC-EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)—focusing on their distinct fragmentation mechanisms, performance metrics, and experimental workflows.

Mechanistic Comparison: Hard vs. Soft Ionization Pathways

Understanding the causality behind fragmentation is essential for accurate spectral interpretation. The ionization technique fundamentally dictates the fragmentation pathway of the 1-benzylpiperidin-4-ol molecule (Exact Mass: 191.13 Da)[3].

1.1. EI-MS (70 eV): The Hard Ionization Approach

In GC-EI-MS, the high-energy electron beam (70 eV) strips an electron from the molecule, forming a highly reactive radical cation (M

at m/z 191). The subsequent fragmentation is thermodynamically driven by the stability of the resulting product ions:

• Alpha-Cleavage & Tropylium Dominance: The most favorable thermodynamic pathway is the cleavage of the benzylic C-N bond. While a benzyl radical is formed, the charge is preferentially retained on the aromatic fragment, which rapidly rearranges into the highly stable, seven-membered aromatic tropylium cation (m/z 91). This peak overwhelmingly dominates the EI spectrum as the base peak.

• Dehydration: The aliphatic 4-hydroxyl group is prone to a neutral loss of water (18 Da) via a cyclic transition state, yielding a minor but diagnostic alkene radical cation at m/z 173.

1.2. ESI-MS/MS: The Soft Ionization & Ion-Neutral Complex (INC) Pathway

Conversely, LC-ESI-MS/MS gently protonates the basic piperidine nitrogen, yielding an intact [M+H]

precursor at m/z 192. Upon Collision-Induced Dissociation (CID), the fragmentation is governed by a fascinating, energy-dependent intermediate known as an Ion-Neutral Complex (INC)[4].

Upon activation, the precursor dissociates into an unstable but discrete INC comprising a benzyl cation ([C

H ] ) and a neutral piperidin-4-ol molecule. From this complex, two competing pathways dictate the final spectrum[4]:

• Pathway A (Direct Separation): The complex simply dissociates, yielding the benzyl cation (m/z 91) and neutral piperidin-4-ol (101 Da).

• Pathway B (Hydride Transfer): The neutral piperidin-4-ol transfers a hydride (H

  ) to the benzyl cation within the complex. This yields neutral toluene (92 Da) and leaves a protonated, dehydrated piperidine derivative ([C H NO] ) at m/z 100. The abundance ratio of m/z 91 to m/z 100 is highly sensitive to the applied collision energy and the stabilization energy of the INC[4].

Quantitative Data Presentation

Table 1: Diagnostic Fragment Ions of 1-Benzylpiperidin-4-ol

Ionization Technique	Precursor Ion	Key Fragment m/z	Neutral Loss	Mechanistic Origin	Relative Abundance
EI-MS (70 eV)	m/z 191 (M )	91	100 Da	Tropylium cation formation	100% (Base Peak)
173	18 Da	Loss of H O from piperidinol ring	15–25%
65	126 Da	Cyclopentadienyl cation (from m/z 91)	10–20%
ESI-MS/MS (CID)	m/z 192 ([M+H] )	91	101 Da	Direct separation from INC	Variable (CE dependent)
100	92 Da	Hydride transfer (loss of toluene)	Variable (CE dependent)
174	18 Da	Loss of H O	40–60%

Table 2: Analytical Performance Comparison

Parameter	GC-EI-MS	LC-ESI-MS/MS
Sample Introduction	Gas phase (requires volatility)	Liquid phase (broad applicability)
Derivatization	Often required (e.g., BSTFA for 4-OH)	Not required
Sensitivity	High (picogram range)	Ultra-high (femtogram range)
Structural Specificity	Excellent (library matching via NIST)	Excellent (mechanistic elucidation via CID)
Best Used For	Library-based identification	Metabolite profiling, complex matrices

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the following protocols establish a self-validating system for the characterization of benzylpiperidin-4-ols.

Protocol A: GC-EI-MS Analysis (Volatility-Dependent)

• Sample Derivatization: Dissolve 1 mg of the analyte in 1 mL of anhydrous dichloromethane. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS. Incubate at 60°C for 30 minutes.

  • Causality: Derivatizing the 4-hydroxyl group into a trimethylsilyl (TMS) ether prevents thermal degradation and peak tailing in the GC inlet.

• Chromatographic Separation: Inject 1 µL into a GC system equipped with a 5% diphenyl/95% dimethyl polysiloxane capillary column (e.g., 30 m x 0.25 mm x 0.25 µm). Carrier gas: Helium at 1.0 mL/min. Oven program: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Ionization & Acquisition: Set the MS transfer line to 280°C and the ion source to 250°C. Operate in EI mode at 70 eV. Scan range: m/z 40 to 400.

• Data Validation: Confirm the derivatized molecular ion (m/z 263) and the diagnostic tropylium base peak (m/z 91).

Protocol B: LC-ESI-MS/MS Analysis (Mechanistic Elucidation)

• Sample Preparation: Dilute the analyte to 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid ensures complete protonation of the piperidine nitrogen, maximizing the[M+H]

    signal.

• Chromatographic Separation: Inject 5 µL onto a UHPLC system with a C18 reverse-phase column (2.1 x 50 mm, 1.7 µm). Run a linear gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes at 0.4 mL/min.

• Ionization & Acquisition: Operate in positive ESI mode (+ESI). Set capillary voltage to 3.0 kV and desolvation temperature to 350°C. Isolate the [M+H]

  precursor (m/z 192) in Q1.

• CID Fragmentation: Apply a collision energy (CE) ramp from 10 eV to 40 eV using argon gas in Q2. Scan product ions in Q3 from m/z 50 to 200.

• Data Validation: Monitor the energy-dependent intensity shift between m/z 91 (Direct Separation) and m/z 100 (Hydride Transfer) to validate the INC mechanism[4].

Visualizing the Workflows and Pathways

ESI-MS/MS fragmentation of benzylpiperidin-4-ol via the Ion-Neutral Complex (INC) mechanism.

Comparative experimental workflow for the MS characterization of benzylpiperidin-4-ols.

References

1.[4] Hydride transfer reactions via ion-neutral complex: fragmentation of protonated N-benzylpiperidines and protonated N-benzylpiperazines in mass spectrometry. Journal of Mass Spectrometry. URL: [Link] 2.[3] 1-Benzylpiperidin-4-ol | C12H17NO | CID 78461. PubChem, National Center for Biotechnology Information. URL: [Link] 3.[2] Discovery and Preclinical Pharmacology of INE963, a Potent and Fast-Acting Blood-Stage Antimalarial with a High Barrier to Resistance. Journal of Medicinal Chemistry. URL: [Link] 4.[1] Synthesis of novel N-benzyl substituted piperidine amides of 1H-indole-5-carboxylic acid as potential inhibitors of cholinesterases. Acta Poloniae Pharmaceutica. URL: [Link]

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A Comparative Guide to the Potency of GluN2B-Selective NMDA Receptor Antagonists: Ifenprodil as a Benchmark for Novel Compounds like 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology, the N-methyl-D-aspartate (NMDA) receptor stands as a pivotal target for therapeutic intervention in a host of neurological and psychiatric disorders.[1][2][3] Its overactivation is implicated in excitotoxic neuronal damage, making the development of specific antagonists a critical area of research.[1] Among the various NMDA receptor subtypes, those containing the GluN2B subunit have garnered significant attention due to their specific roles in synaptic plasticity and disease pathology.[1][2]

This guide provides a comprehensive comparison of the potency of two GluN2B-selective NMDA receptor antagonists: the well-characterized compound Ifenprodil and the less-documented molecule 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol . While Ifenprodil has been extensively studied, providing a wealth of data for comparison, it is crucial to note that publicly available scientific literature does not currently contain specific potency data for 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol. Therefore, this guide will use Ifenprodil as a benchmark, detailing its potency and the experimental methodologies used for its characterization. This framework will serve as a valuable resource for researchers aiming to evaluate the potential of novel compounds like 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol.

Understanding the Mechanism: Allosteric Modulation of the NMDA Receptor

Ifenprodil and its analogs are non-competitive antagonists that act via a sophisticated mechanism of allosteric modulation.[4] They do not directly compete with the agonist's glutamate or the co-agonist glycine. Instead, Ifenprodil binds to a specific site at the interface of the GluN1 and GluN2B N-terminal domains (NTDs).[4][5] This binding event stabilizes a conformational state of the receptor that is less conducive to channel opening, thereby reducing the influx of calcium ions and mitigating excitotoxicity.[1]

Figure 1. Signaling pathway illustrating the allosteric modulation of the NMDA receptor by Ifenprodil and potentially related compounds.

Potency Profile of Ifenprodil: A Quantitative Overview

The potency of a compound is a critical parameter in drug development, typically expressed as the half-maximal inhibitory concentration (IC50), the half-maximal effective concentration (EC50), or the equilibrium dissociation constant (Ki). For Ifenprodil, these values can vary depending on the experimental conditions, such as the specific assay used, the concentration of agonists, and the cellular system.

Potency Metric	Value (µM)	Experimental System	Reference
IC50	0.17	Whole-cell voltage-clamp (100 µM NMDA) in rat cortical neurons	[6]
IC50	0.88	Whole-cell voltage-clamp (10 µM NMDA) in rat cortical neurons	[6]
IC50	0.75	Whole-cell patch recordings in rat hippocampal neurons	[7]
EC50	0.10 ± 0.04	Calcium influx assay in chicken embryo forebrain cultures	[8]
Kd	0.14 - 0.18	Radioligand binding to purified NR1-R domain	[9]
Kd	0.17 - 0.21	Radioligand binding to purified NR2B-R domain	[9]

Table 1. Reported potency values for Ifenprodil in various experimental assays.

Experimental Protocols for Potency Determination

To ensure scientific integrity, the methods used to determine potency must be robust and reproducible. Below are detailed protocols for two standard assays used to characterize NMDA receptor antagonists.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for its receptor by competing with a radiolabeled ligand.

Objective: To determine the Ki of a test compound for the GluN2B subunit.

Materials:

• Membrane preparations from cells expressing recombinant GluN1/GluN2B receptors or from brain tissue known to be rich in these receptors (e.g., forebrain).

• Radioligand: [³H]Ifenprodil or another suitable GluN2B-selective radioligand.

• Test compound (e.g., 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol).

• Assay buffer (e.g., Tris-HCl buffer).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: In a multi-well plate, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the test compound.

• Equilibration: Incubate the mixture at a specific temperature (e.g., room temperature) for a sufficient time to reach binding equilibrium.

• Separation: Rapidly filter the incubation mixture through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The IC50 value is determined from this curve, and the Ki value can be calculated using the Cheng-Prusoff equation.

Figure 2. Workflow for a radioligand binding assay to determine antagonist affinity.

Electrophysiology (Two-Electrode Voltage Clamp)

This functional assay measures the effect of a compound on the ion flow through the NMDA receptor channel in response to agonist stimulation.

Objective: To determine the IC50 of a test compound for inhibiting NMDA receptor-mediated currents.

Materials:

• Xenopus oocytes or a suitable cell line (e.g., HEK293) expressing recombinant GluN1/GluN2B receptors.

• Two-electrode voltage-clamp setup.

• Recording solution (e.g., containing NaCl, KCl, CaCl₂, and a buffer like HEPES).

• Agonists: Glutamate and Glycine.

• Test compound.

Procedure:

• Cell Preparation: Prepare and culture the cells expressing the NMDA receptors.

• Recording Setup: Place a cell in the recording chamber and impale it with two microelectrodes (one for voltage clamping and one for current recording).

• Baseline Current: Perfuse the cell with the recording solution containing the agonists (glutamate and glycine) to elicit a stable baseline NMDA receptor-mediated current.

• Compound Application: Apply varying concentrations of the test compound to the cell while continuously recording the current.

• Washout: After each application, wash the cell with the agonist-containing solution to allow the current to return to baseline.

• Data Analysis: Measure the peak current at each concentration of the test compound and normalize it to the baseline current. Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

Figure 3. Workflow for an electrophysiology experiment to determine functional antagonism.

Structure-Activity Relationship (SAR) Insights and the Path Forward

The potency of compounds like Ifenprodil and its analogs is highly dependent on their chemical structure. Structure-activity relationship (SAR) studies are therefore essential for rational drug design.[10] For the 4-benzylpiperidine scaffold, research has shown that substitutions on both the phenyl ring and the piperidine nitrogen can significantly impact affinity and selectivity for the GluN2B subunit.[2][11]

For 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol, the presence of the methoxy and methyl groups on the benzyl ring, as well as the hydroxyl group on the piperidine ring, are expected to influence its binding characteristics at the NMDA receptor. However, without empirical data, any predictions about its potency relative to Ifenprodil would be speculative.

To rigorously compare the potency of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol to Ifenprodil, it would be necessary to perform the types of experiments detailed above. By subjecting this novel compound to radioligand binding assays and electrophysiological recordings alongside Ifenprodil as a positive control, researchers can generate the quantitative data needed for a direct and meaningful comparison.

Conclusion

Ifenprodil serves as a cornerstone for understanding the pharmacology of GluN2B-selective NMDA receptor antagonists. Its well-defined potency across various assays provides a robust benchmark for the evaluation of new chemical entities. While a direct comparison with 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol is currently hampered by a lack of published data, the experimental frameworks outlined in this guide offer a clear path forward for its characterization. By employing these rigorous scientific methodologies, the research community can continue to unravel the therapeutic potential of novel modulators of the NMDA receptor, paving the way for new treatments for a range of debilitating neurological disorders.

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• Kew, J. N., Trube, G., & Kemp, J. A. (1996). A novel mechanism of activity-dependent NMDA receptor antagonism describes the effect of ifenprodil in rat cultured cortical neurones. The Journal of physiology, 497( Pt 3), 761–772.
• Carling, R. W., et al. (2001). Discovery of (R)-1-[2-hydroxy-3-(4-hydroxy-phenyl)-propyl]-4-(4-methyl-benzyl)-piperidin-4-ol: a novel NR1/2B subtype selective NMDA receptor antagonist. Bioorganic & medicinal chemistry letters, 11(16), 2173–2176.

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• Gonzalez-Alvear, G. M., & Werling, L. L. (1994). Radioligand Binding Detection of Receptors in Brain Membranes. Methods in molecular biology (Clifton, N.J.), 39, 141–151.
• Jia, Y., et al. (2018). Pharmacological and electrophysiological characterization of novel NMDA receptor antagonists. ACS chemical neuroscience, 9(10), 2416–2424.
• Manabe, T., & Stys, P. K. (2000). Electrophysiological Mechanisms of Delayed Excitotoxicity: Positive Feedback Loop Between NMDA Receptor Current and Depolarization-Mediated Glutamate Release. Journal of Neurophysiology, 83(4), 1988–1999.

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Zhang, M. R., et al. (2023). Candidate 3-benzazepine-1-ol type GluN2B receptor radioligands (11C-NR2B-Me enantiomers) have high binding in cerebellum but not to σ1 receptors. EJNMMI research, 13(1), 30.
• Liang, T., et al. (2020). Synthesis and preliminary evaluation of novel 11C-labeled GluN2B-selective NMDA receptor negative allosteric modulators. EJNMMI radiopharmacy and chemistry, 5(1), 16.
• Lee, Y. S., et al. (2007). Piperidine derivative having nmda receptor antagonistic activity. U.S.
• Chen, H. S., et al. (2000). Synthesis of N-substituted 4-(4-hydroxyphenyl)piperidines, 4-(4-hydroxybenzyl)piperidines, and (+/-)-3-(4-hydroxyphenyl)pyrrolidines: selective antagonists at the 1A/2B NMDA receptor subtype. Journal of medicinal chemistry, 43(6), 1146–1155.
• Zhang, Y., et al. (2025). Novel Piperazine Derivatives as Selective Antagonists of GluN2B-Containing NMDARs under Acidic pH Conditions. ACS medicinal chemistry letters, 16(3), 354–355.

• ResearchGate. (n.d.). GluN2B/NMDA Binding Affinities and. In ResearchGate. Retrieved from [Link]

• Okesola, M. A., & Martin, A. (2024). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. International Journal of Molecular Sciences, 25(10), 5301.

• Patsnap Synapse. (2025, March 11). What are the therapeutic applications for GluN2B antagonists? Retrieved from [Link]

• Sharma, R., & Singh, M. (2020). A comprehensive description of GluN2B-selective N-methyl-D-aspartate (NMDA) receptor antagonists. European journal of medicinal chemistry, 200, 112440.
• Jimenez, E. C. (2022). Peptide antagonists of NMDA receptors: Structure-activity relationships for potential therapeutics. Peptides, 153, 170796.

• ResearchGate. (n.d.). Synthesis of 4‐methoxy‐4‐phenylpiperidine and 4‐fluoro‐4‐phenylpiperidine. In ResearchGate. Retrieved from [Link]

• Sundaresan, K., Thangavel, M., & Tharini, K. (2019). Synthesis, characterization and antimitotic activity of N-benzyl piperidin 4-one oxime. Journal of Drug Delivery and Therapeutics, 9(1), 1-3.
• Shi, B., et al. (2011). Synthesis and Pharmacological Characterization of 4-[125I]-N-(N-Benzylpiperidin-4-yl)-4-iodobenzamide: A High Affinity σ₁ Receptor Ligand for Potential Imaging of Breast Cancer. Pharmaceutical research, 28(7), 1736–1746.
• Li, H., et al. (2020). N-benzylpiperidinol derivatives as novel USP7 inhibitors: Structure-activity relationships and X-ray crystallographic studies. European journal of medicinal chemistry, 199, 112279.
• Rubina, K., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199.
• Ghasemi, M., & Schachter, S. C. (2022). Targeting NMDA Receptor Complex in Management of Epilepsy. International journal of molecular sciences, 23(21), 12816.
• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. The Journal of Organic Chemistry, 66(7), 2487–2492.

• ResearchGate. (n.d.). Targeting NMDA Receptor Complex in Management of Epilepsy. In ResearchGate. Retrieved from [Link]

• Drug Design Org. (2005, May 15). Structure Activity Relationships. Retrieved from [Link]

• Cooray, G. K., et al. (2015). Characterising seizures in anti-NMDA-receptor encephalitis with dynamic causal modelling. NeuroImage, 118, 508–519.
• Costa, B. M., et al. (2012). Structure-activity relationships for allosteric NMDA receptor inhibitors based on 2-naphthoic acid. Neuropharmacology, 62(2), 735–741.

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Precision Pharmacology: The Selectivity Profile of 4-Benzylpiperidines Against AMPA and Kainate Receptors

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, and Drug Discovery Leads

Executive Summary: The "Clean" Antagonist

In the dissection of glutamatergic signaling, specificity is the currency of validity. 4-benzylpiperidines (e.g., Ifenprodil , Ro 25-6981 ) represent a gold standard in subtype-selective pharmacology. Unlike broad-spectrum antagonists (e.g., Kynurenic acid) or competitive glutamate site blockers (e.g., CPP), 4-benzylpiperidines function as negative allosteric modulators (NAMs) specifically targeting the GluN2B subunit of the NMDA receptor.

The Critical Insight: The value of this chemical class lies not just in what it inhibits, but in what it spares. Extensive selectivity profiling confirms that 4-benzylpiperidines exhibit negligible affinity (>100 µM) for AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) and Kainate receptors. This "negative selectivity" allows researchers to silence GluN2B-mediated extrasynaptic signaling while leaving fast synaptic transmission (mediated by AMPA/Kainate) completely intact.

This guide provides the experimental evidence, comparative data, and validation protocols required to utilize these compounds with confidence in complex neuropharmacological assays.

Comparative Selectivity Profile

The following data synthesizes binding affinities (

) and functional inhibitory concentrations ( ) from pivotal characterization studies. Note the orders-of-magnitude difference between the primary target (NMDA-GluN2B) and the off-targets (AMPA/Kainate).

Table 1: Pharmacological Performance Matrix

Compound	Target: NMDA-GluN2B ( )	Off-Target: AMPA ( )	Off-Target: Kainate ( )	Selectivity Ratio (Target/Off-Target)	Mechanism of Action
Ro 25-6981	9 nM	> 100,000 nM	> 100,000 nM	> 10,000-fold	GluN2B-selective NAM (ATD binding)
Ifenprodil	150 - 400 nM	> 10,000 nM	> 10,000 nM	~ 50-fold*	GluN2B-selective NAM
CNQX	> 10,000 nM	300 nM	1,500 nM	0.03 (Reverse selectivity)	Competitive AMPA/Kainate Antagonist
Kynurenic Acid	~ 15 µM	~ 200 µM	~ 300 µM	Non-Selective	Broad Spectrum Glutamate Antagonist

*Note: Ifenprodil shows lower selectivity due to moderate affinity for Sigma receptors and

-adrenergic receptors, though it remains inactive at AMPA/Kainate.

Structural Basis of Selectivity

The selectivity of 4-benzylpiperidines is structural, not incidental.

• NMDA Interaction: These compounds bind to a unique allosteric pocket at the interface of the GluN1 and GluN2B N-terminal domains (ATD). This "clamshell" mechanism stabilizes the receptor in a closed, non-conducting state.

• AMPA/Kainate Exclusion: AMPA and Kainate receptors lack the specific homologous ATD interface residues (specifically the hydrophobic cluster involving Phe176 and Pro177 found in GluN2B). Consequently, 4-benzylpiperidines cannot physically dock into the equivalent domains of GluA (AMPA) or GluK (Kainate) subunits.

Visualization: Mechanism & Selectivity Logic

The following diagram illustrates the mechanistic divergence that grants 4-benzylpiperidines their high selectivity profile.

Figure 1: Mechanistic divergence showing high-affinity docking at GluN2B ATD versus steric exclusion at AMPA/Kainate receptors.

Experimental Validation Framework

To rigorously confirm the selectivity profile in your specific assay system, use the following self-validating protocols.

Protocol A: Functional Selectivity Screen (Electrophysiology)

Objective: Confirm lack of off-target blockade on fast synaptic currents. System: Whole-cell patch-clamp (Hippocampal Neurons or HEK293 cells expressing GluA/GluK).

• Baseline Establishment:

  • Clamp neuron at -70 mV.

  • Apply AMPA (10 µM) or Kainate (10 µM) for 2s to elicit inward current.

  • Record peak amplitude (

    ).

  • Wash for 5 minutes.

• Challenge Phase:

  • Pre-incubate slice/cell with Ro 25-6981 (1 µM) for 5 minutes. (Note: 1 µM is >100x the

    for NMDA, ensuring saturation).

  • Co-apply AMPA (10 µM) + Ro 25-6981 (1 µM).

  • Record peak amplitude (

    ).

• Positive Control (Validation):

  • Washout Ro 25-6981.

  • Apply NBQX (10 µM) (Standard AMPA antagonist).

  • Co-apply AMPA + NBQX. Current should be abolished (

    ).

• Data Analysis:

  • Calculate Ratio:

    .

  • Acceptance Criteria: Ratio must be

    (indicating <5% inhibition). If inhibition >10% is observed, verify compound purity or check for non-specific solvent effects (DMSO).

Protocol B: Radioligand Binding (Displacement Assay)

Objective: Quantify binding affinity (

) at off-target sites.

• Membrane Preparation: Rat forebrain membranes.[1]

• Radioligands:

  • Use [

    H]AMPA (for AMPA sites).

  • Use [

    H]Kainate (for Kainate sites).

• Competition Curve:

  • Incubate membranes with radioligand (2 nM) + increasing concentrations of 4-benzylpiperidine (

    M to M).

  • Determine Non-Specific Binding (NSB) using 1 mM L-Glutamate.

• Result Interpretation:

  • A "flat line" response up to 10 µM indicates no displacement.

  • Calculate

    .[1][2][3] If , the compound is confirmed selective.

Experimental Workflow Diagram

Figure 2: Step-by-step decision tree for validating functional selectivity in electrophysiological assays.

References

• Fischer, G., et al. (1997). Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro. Journal of Pharmacology and Experimental Therapeutics, 283(3), 1285-1292. Link

• Williams, K. (1993). Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms at recombinant heteromeric receptors. Molecular Pharmacology, 44(4), 851-859. Link

• Karakas, E., & Furukawa, H. (2014). Crystal structure of a heterotetrameric NMDA receptor ion channel. Science, 344(6187), 992-997. Link

• Mott, D. D., et al. (1998). Phenylethanolamines inhibit NMDA receptors by enhancing proton inhibition. Nature Neuroscience, 1(8), 659-667. Link

• Layton, M. E., et al. (2011). The therapeutic potential of NR2B-selective NMDA receptor antagonists. Current Topics in Medicinal Chemistry, 11(6), 680-689. Link

Sources

• 1. Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Benzylpiperidine - Wikipedia [en.wikipedia.org]
• 3. Synthesis and Structure–Activity Relationships for Glutamate Transporter Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking NR2B Selectivity Against Ro 25-6981

For researchers and drug development professionals navigating the complexities of glutamatergic neurotransmission, the N-methyl-D-aspartate (NMDA) receptor presents a critical therapeutic target. Its subtype diversity, however, necessitates a nuanced approach to pharmacological intervention. Among the various subunits, the NR2B subunit has garnered significant attention for its role in synaptic plasticity, learning, and memory, as well as its implication in a range of neurological disorders. Consequently, the development of NR2B-selective antagonists is a key focus in modern neuropharmacology.

This guide provides an in-depth comparison of NR2B-selective antagonists, using the well-characterized and highly potent Ro 25-6981 as a benchmark. We will delve into the pharmacological profiles of key alternatives, present supporting experimental data, and provide detailed protocols for assessing NR2B selectivity in your own laboratory.

The Significance of the NMDA Receptor and the NR2B Subunit

NMDA receptors are ionotropic glutamate receptors that play a pivotal role in excitatory synaptic transmission. They are heterotetramers typically composed of two glycine-binding GluN1 subunits and two glutamate-binding GluN2 subunits. The GluN2 subunit family comprises four members (GluN2A, GluN2B, GluN2C, and GluN2D), which largely determine the receptor's biophysical and pharmacological properties.

The NR2B subunit is predominantly expressed in the forebrain and is particularly abundant during early development. Its involvement in synaptic plasticity processes like long-term potentiation (LTP) and long-term depression (LTD) underscores its importance in learning and memory. Furthermore, aberrant NR2B function has been linked to various neuropathologies, including ischemic brain injury, neuropathic pain, and mood disorders, making it a compelling target for therapeutic intervention.

Ro 25-6981: The Gold Standard for NR2B Selectivity

Ro 25-6981 is a potent and highly selective non-competitive antagonist of NMDA receptors containing the NR2B subunit.[1][2] It acts in an activity-dependent manner, meaning its blocking effect is enhanced when the receptor is activated by an agonist.[3] This property, coupled with its remarkable selectivity, has established Ro 25-6981 as a vital pharmacological tool for dissecting the physiological and pathological roles of NR2B-containing NMDA receptors.

Ro 25-6981 exhibits a greater than 5000-fold selectivity for NR2B over NR2A subunits.[3] Its mechanism of action involves binding to a site on the amino-terminal domain (ATD) of the NR2B subunit, distinct from the glutamate and glycine binding sites.[4] This allosteric modulation prevents the conformational changes necessary for ion channel opening.

Comparative Analysis of NR2B-Selective Antagonists

While Ro 25-6981 serves as a robust benchmark, several other compounds exhibit selectivity for the NR2B subunit. Here, we compare Ro 25-6981 with two other widely studied NR2B antagonists: Ifenprodil and CP-101,606 (Traxoprodil) .

Compound	Target	IC50 (GluN1/GluN2B)	IC50 (GluN1/GluN2A)	Selectivity (GluN2A/GluN2B)	Reference(s)
Ro 25-6981	GluN2B	9 nM	52,000 nM	>5700-fold	[1][3]
Ifenprodil	GluN2B	150 nM	>30,000 nM	>200-fold	[5]
CP-101,606	GluN2B	39 nM	Minimally active	High	[6]

As the data indicates, Ro 25-6981 demonstrates the highest potency and selectivity for the NR2B subunit among these comparators. Ifenprodil, the prototypical NR2B antagonist, is less potent, while CP-101,606 shows high potency but its selectivity ratio is often described qualitatively as high due to minimal activity at NR2A.[6]

Mechanism of Action: A Shared Binding Domain

Ro 25-6981, Ifenprodil, and CP-101,606 all share a similar mechanism of action, binding to the amino-terminal domain (ATD) of the NR2B subunit.[4][7] This binding event allosterically modulates the receptor, preventing ion channel gating. The structural determinants for the high-affinity binding of Ro 25-6981 have been localized to the first 464 amino acids of the NR2B subunit.[4]

Caption: Workflow for a radioligand binding assay.

Two-Electrode Voltage-Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This functional assay directly measures the inhibitory effect of a compound on NMDA receptor-mediated currents in Xenopus oocytes expressing specific receptor subtypes.

Materials:

• Xenopus laevis oocytes.

• cRNA for human GluN1 and GluN2A or GluN2B subunits.

• Recording solution (e.g., 90 mM NaCl, 1 mM KCl, 10 mM HEPES, 0.5 mM BaCl₂, pH 7.4).

• Agonist solution: Recording solution containing glutamate (e.g., 100 µM) and glycine (e.g., 30 µM).

• Test compound and Ro 25-6981.

• Two-electrode voltage-clamp setup.

Procedure:

• Oocyte Preparation and Injection: Harvest and defolliculate Xenopus oocytes. Inject oocytes with a mixture of GluN1 and either GluN2A or GluN2B cRNA. Incubate the oocytes for 2-5 days to allow for receptor expression.

• Recording Setup: Place an oocyte in the recording chamber and perfuse with the recording solution. Impale the oocyte with two microelectrodes (one for voltage recording, one for current injection) and clamp the membrane potential at a holding potential of -70 mV.

• Eliciting Currents: Perfuse the oocyte with the agonist solution to elicit an inward current mediated by the expressed NMDA receptors.

• Compound Application: Once a stable baseline current is established, co-apply the test compound at various concentrations with the agonist solution.

• Data Acquisition: Record the peak and steady-state current responses in the presence of the test compound.

• Data Analysis: Normalize the current in the presence of the compound to the control current. Plot the normalized current as a function of compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• Selectivity Determination: Compare the IC50 values obtained from oocytes expressing GluN1/GluN2B and GluN1/GluN2A to determine the selectivity ratio.

Caption: Workflow for TEVC electrophysiology.

Conclusion

Ro 25-6981 stands as an exceptional benchmark for assessing the selectivity of novel NR2B antagonists due to its high potency and remarkable selectivity. By employing the rigorous in vitro methodologies detailed in this guide—radioligand binding assays and two-electrode voltage-clamp electrophysiology—researchers can confidently characterize the pharmacological profile of their compounds of interest. A thorough understanding of a compound's selectivity is paramount for advancing our knowledge of NR2B's role in health and disease and for the development of next-generation therapeutics with improved efficacy and safety profiles.

References

• Extracellular Modulation of NMDA Receptors. (2019, June 15). NCBI. Retrieved March 7, 2024, from [Link]

• Mutel, V., et al. (1998). In vitro binding properties in rat brain of [3H]Ro 25-6981, a potent and selective antagonist of NMDA receptors containing NR2B subunits. Journal of Neurochemistry, 70(5), 2147-2155.
• Lynch, D. R., et al. (2001). Pharmacological characterization of interactions of RO 25-6981 with the NR2B (epsilon2) subunit. European Journal of Pharmacology, 416(3), 185-195.
• Grimwood, S., et al. (2000). Characterisation of N-methyl-D-aspartate receptor-specific [(3)H]Ifenprodil binding to recombinant human NR1a/NR2B receptors compared with native receptors in rodent brain membranes. Journal of Neurochemistry, 75(6), 2455-2464.

• Fischer, G., et al. (1997). Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro. Semantic Scholar. Retrieved March 7, 2024, from [Link]

• Mott, D. D., et al. (1998). CP-101606 and ifenprodil inhibit NMDA receptors in a subunit selective and noncompetitive fashion. ResearchGate. Retrieved March 7, 2024, from [Link]

• Fischer, G., et al. (1997). Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro. Journal of Pharmacology and Experimental Therapeutics, 283(3), 1285-1292.
• Perin-Dureau, F., et al. (2002). Mapping the Binding Site of the Neuroprotectant Ifenprodil on NMDA Receptors. The Journal of Neuroscience, 22(14), 5955-5965.

Sources

• 1. Ro 25-6981 maleate | NMDA Receptors | Tocris Bioscience [tocris.com]
• 2. Ro 25-6981 maleate | NMDA Receptor Antagonists: Tocris Bioscience [rndsystems.com]
• 3. Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological characterization of interactions of RO 25-6981 with the NR2B (epsilon2) subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ifenprodil | NMDA receptor antagonist | Hello Bio [hellobio.com]
• 6. researchgate.net [researchgate.net]
• 7. Mapping the Binding Site of the Neuroprotectant Ifenprodil on NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Validation of Purity using UPLC-MS for Piperidine Research Chemicals

Executive Summary: The Shift to Mass Spectrometry

Piperidine scaffolds are ubiquitous in medicinal chemistry, serving as the backbone for diverse pharmacophores ranging from analgesics (e.g., fentanyl derivatives) to stimulants (e.g., methylphenidate analogs). However, the validation of their purity presents a distinct analytical challenge: many piperidine derivatives lack a robust UV chromophore , rendering traditional HPLC-UV methods insufficient for detecting trace impurities or degradation products.

This guide objectively compares UPLC-MS (Ultra-Performance Liquid Chromatography-Mass Spectrometry) against legacy alternatives.[1] It argues that for piperidine research chemicals, UPLC-MS is not just a high-end alternative but the necessary standard for ensuring structural integrity and toxicological safety.

Comparative Technology Analysis

The following table contrasts the three primary analytical modalities used for piperidine analysis.

Feature	UPLC-MS (Recommended)	HPLC-UV (Traditional)	GC-MS (Alternative)
Detection Principle	Mass-to-charge ratio (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> ); Ionization efficiency.	UV Light Absorption (Beer-Lambert Law).	Electron Impact (EI) Ionization in gas phase.
Suitability for Piperidines	High. Detects non-chromophoric impurities. Excellent for polar bases.	Low to Medium. Fails for impurities lacking conjugated -systems.	Medium. Good for volatile impurities; requires derivatization for polar/salt forms.
Sensitivity (LOD)	Femtogram to Picogram range.	Nanogram to Microgram range.	Picogram range (compound dependent).
Speed	High (1–5 min runs).	Low (15–30 min runs).	Medium (10–20 min runs).
Specificity	Absolute. MS/MS transitions provide structural fingerprinting.	Low. Co-eluting peaks can be mistaken for a single component.	High. Mass spectral library matching.
Throughput	High-throughput compatible.[2]	Bottleneck in modern workflows.	Limited by cooling cycles.

Why UPLC-MS Wins for Piperidines

• Chromophore Independence: Unlike HPLC-UV, MS detection does not rely on the presence of double bonds or aromatic rings.

• Polarity Handling: Piperidines are basic, polar amines. GC-MS often requires time-consuming derivatization (e.g., acylation) to improve volatility and peak shape. UPLC handles them in their native state.

Strategic Method Development: The "High pH" Imperative

The pKa Challenge

Piperidine is a secondary amine with a pKa of approximately 11.1.

• At Low pH (Formic Acid, pH ~3): The nitrogen is fully protonated (

  ). The molecule is highly polar, leading to poor retention on C18 columns (eluting in the void volume) and significant peak tailing due to interaction with residual silanols.

• At High pH (Ammonium Bicarbonate, pH ~10): The amine is neutral (deprotonated). This dramatically increases hydrophobicity, allowing for excellent retention on C18, sharp peak shapes, and higher loading capacity.

Expert Insight: While traditional silica columns dissolve at pH > 8, modern Hybrid Particle Technology (e.g., Ethylene Bridged Hybrid - BEH) allows operation up to pH 12. This guide recommends a High pH Reverse Phase (RP) strategy.

Experimental Protocol: High pH UPLC-MS/MS

This protocol is designed to be a Self-Validating System , meaning the method includes internal checks that confirm its own performance during every run.

A. Instrumentation & Reagents[3][4][5][6][7][8]

• System: Waters ACQUITY UPLC H-Class or Agilent 1290 Infinity II.

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-S).

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (stable pH 1–12).

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0, adjusted with

  ).

• Mobile Phase B: 100% Acetonitrile (LC-MS Grade).

B. Chromatographic Conditions[2][5][6][9][10][11]

• Flow Rate: 0.6 mL/min.

• Column Temp: 40°C.

• Injection Vol: 1–5 µL.

• Gradient Profile:

  • 0.0 min: 5% B

  • 3.0 min: 95% B (Linear Ramp)

  • 3.5 min: 95% B (Hold)

  • 3.6 min: 5% B (Re-equilibration)

  • 5.0 min: End

C. MS Source Parameters (ESI Positive)[12]

• Capillary Voltage: 3.0 kV (Optimized for amines).

• Desolvation Temp: 500°C.

• Cone Voltage: Compound specific (typically 20–40 V).

• Detection Mode:

  • Full Scan (Q1): 50–1000

    (For purity profiling).

  • MRM: For quantitation of specific known impurities.

Validation Framework (ICH Q2(R1) Aligned)

To ensure scientific integrity, the method must be validated against the following parameters.

Specificity (The "Purity" Check)

• Protocol: Inject the piperidine analyte along with known synthesis precursors (e.g., pyridine, alkyl halides).

• Acceptance Criteria:

  • Resolution (

    ) between analyte and nearest impurity > 1.5.

  • MS Purity Check: The mass spectrum across the peak width must be uniform (no "hidden" co-eluting isobaric impurities).

Linearity & Range

• Protocol: Prepare 5 concentration levels ranging from 0.1% to 120% of the target concentration.

• Acceptance Criteria: Correlation coefficient (

  ) 0.999.

Accuracy (Recovery)

• Protocol: Spike known amounts of impurities into the pure piperidine matrix at 50%, 100%, and 150% levels.

• Acceptance Criteria: Recovery between 90–110%.

Precision (Repeatability)

• Protocol: 6 consecutive injections of the standard solution.

• Acceptance Criteria: RSD (Relative Standard Deviation) of peak area

  2.0%.

Visualization of Workflows

Diagram 1: Method Selection Decision Tree

This logic flow helps researchers decide when to deploy UPLC-MS versus other methods.

Caption: Decision matrix for selecting the optimal analytical technique based on physicochemical properties and sensitivity requirements.

Diagram 2: Self-Validating Experimental Workflow

This diagram illustrates the "Self-Validating" loop required for high-integrity data.

Caption: The Self-Validating System loop ensures that data is only collected when the instrument meets strict performance criteria.

References

• BenchChem. (2025).[3][4][5][6] Comparison of Analytical Methods for Purity Assessment of 1-(Pyrrolidin-2-ylmethyl)piperidine. Retrieved from

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from

• Waters Corporation. (2004). High Throughput Quantitative Analysis for a Drug Mixture: Comparing UPLC-MS/MS and HPLC-MS/MS. Retrieved from

• LabRulez. (2023). Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column. Retrieved from

• National Institutes of Health (NIH). (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Piperidine Derivatization to Improve Organic Acid Detection with SFC-MS | NSF Public Access Repository [par.nsf.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Comparative Off-Target Binding Profile of Piperidin-4-ol Analogs

Executive Summary

The piperidin-4-ol (4-hydroxypiperidine) scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for diverse therapeutic agents, including opioid receptor agonists, muscarinic antagonists, and kinase inhibitors. While the C4-hydroxyl group introduces essential polarity that can improve metabolic stability and solubility compared to the parent piperidine, this scaffold retains a high propensity for "promiscuous" binding.

This guide provides a technical comparison of the off-target binding profiles of piperidin-4-ol analogs. It focuses on the critical selectivity windows between intended targets (e.g., Sigma-1 receptors, NMDA GluN2B) and high-risk off-targets (hERG potassium channels, Dopamine D2/D4 receptors). We analyze the structural determinants driving this polypharmacology and provide a validated screening workflow to de-risk candidates early in discovery.

The Scaffold Liability: Why Piperidin-4-ols Bind Off-Target

The pharmacological versatility of piperidin-4-ol stems from its physicochemical properties, which simultaneously drive target affinity and off-target liability.

• Basicity (

  ~9-10): The secondary or tertiary amine is protonated at physiological pH. This cation mimics endogenous neurotransmitters (dopamine, serotonin), allowing it to anchor to the conserved Aspartate residue (e.g., Asp115 in D4, Asp3.32 in D2) found in aminergic GPCRs.

• Lipophilicity & hERG Trapping: While the 4-OH group lowers logP relative to piperidine, hydrophobic substituents on the nitrogen (N-benzyl, N-phenethyl) often create the "pharmacophore overlap" required for hERG channel blockade—specifically,

  -stacking with Phe656 and cation- interactions with Tyr652 in the channel pore.

Comparative Analysis: Sigma-1 vs. Dopamine D4 Selectivity

A critical challenge in developing piperidin-4-ol based ligands (often designed for neuroprotection or analgesia via Sigma-1 modulation) is avoiding dopaminergic side effects. The following analysis compares a First-Generation Analog (high liability) with an Optimized Analog (high selectivity), derived from structure-activity relationship (SAR) studies [1].

Quantitative Binding Profile ( Values)

The data below illustrates how subtle structural modifications to the piperidin-4-ol core shift the selectivity window.

Feature	Compound A (First-Gen)	Compound B (Optimized)	Interpretation
Structure Type	N-benzyl-4-hydroxypiperidine	N-(Indazolyl-methyl)-4-hydroxypiperidine	Rigidification of the N-substituent improves fit.
Sigma-1 Affinity ( )	14 nM	1.2 nM	10x Potency Increase : Optimized H-bonding at the target site.
Dopamine D4 Affinity ( )	28 nM	860 nM	30x Affinity Drop : Loss of optimal -stacking in D4 pocket.
Selectivity Ratio (S1/D4)	0.5 (Non-selective)	>700 (Highly Selective)	Compound B eliminates D4-mediated extrapyramidal risk.
hERG Inhibition ( )	1.2 M	> 30 M	The 4-OH group, when combined with polar N-caps, reduces channel trapping.

Key Insight: The introduction of the 4-hydroxyl group alone is insufficient for selectivity. The "Southern" part of the molecule (N-substituent) dictates the off-target profile. Replacing flexible benzyl groups with polar, heteroaromatic rings (like indazole in Compound B) disrupts the hydrophobic pharmacophore required for D4 and hERG binding while maintaining Sigma-1 efficacy [1].

Mechanism of Action: Structural Determinants

To rationalize the data above, we must visualize the competing pharmacophores.

Figure 1: Structural determinants of piperidin-4-ol selectivity. The protonated amine is a universal "anchor" for both target and off-targets. The 4-hydroxyl group is the primary "safety valve" that reduces lipophilicity, but the N-substituent determines the final off-target penalty.

Experimental Protocol: Safety Pharmacology Profiling

To validate the off-target profile of a new piperidin-4-ol analog, a tiered screening approach is mandatory. This protocol ensures self-validating results by moving from high-throughput binding to functional confirmation.

Tier 1: Radioligand Binding Panel (The "Safety Screen")

Objective: Determine affinity (

) for critical off-targets. Method: Competition binding assay.

• Membrane Preparation:

  • Use HEK293 cells stably expressing human D4.4, D2L, or Sigma-1 receptors.

  • Homogenize in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g.

• Assay Setup:

  • Total Binding: Incubate membranes with radioligand (e.g., [³H]-Pentazocine for Sigma-1, [³H]-YM-09151-2 for D4) at

    concentration.

  • Non-Specific Binding (NSB): Define using excess cold ligand (e.g., 10

    M Haloperidol).

  • Test Compounds: Add piperidin-4-ol analog at 10

    M (primary screen) or serial dilutions (secondary determination).

• Incubation: 120 min at 25°C to reach equilibrium.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (reduces filter binding of cationic piperidines).

• Analysis: Calculate

  and convert to using the Cheng-Prusoff equation.

Tier 2: Functional hERG Assessment (The "Killer Experiment")

Binding affinity does not always correlate with channel blockade kinetics. Functional patch-clamp is the gold standard.

• Cell System: CHO cells stably expressing hERG (Kv11.1).

• Electrophysiology: Whole-cell patch clamp technique.

• Voltage Protocol:

  • Hold at -80 mV.

  • Depolarize to +20 mV for 2s (activates channel).

  • Repolarize to -50 mV (elicits tail current—this is the signal to measure).

• Compound Application: Perfusion of piperidin-4-ol analog (0.1, 1, 10, 30

  M).

• Success Criteria:

  inhibition of tail current at 10 M indicates a "Safe" profile (Safety Margin > 30-fold).

Workflow Visualization

Figure 2: Step-by-step safety pharmacology workflow for validating piperidine analogs. This cascade prioritizes early elimination of non-selective compounds before expensive functional testing.

References

• Comparison of Sigma-1 and D4 Selectivity: Title: From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. Source: ChemRxiv (2019). URL:[Link][1][2]

• hERG Liability in Piperidines: Title: Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors.[3] Source: Journal of Medicinal Chemistry (2019). URL:[Link]

• General Piperidine Pharmacology: Title: Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access. Source: European Journal of Medicinal Chemistry (2025 Review). URL:[Link]

• Functional Selectivity Protocols: Title: Selectivity Landscape of 100 Therapeutically Relevant GPCR Profiled by an Effector Translocation-Based BRET Platform.[4] Source: bioRxiv (2020). URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Bridging the Gap: Reproducibility of IC50 Values in Xenopus Oocytes vs. HEK293 Expression Systems

When screening compounds for ion channel interactions—most notably the human Ether-à-go-go-Related Gene (hERG) potassium channel for cardiac safety—drug development professionals frequently encounter a frustrating discrepancy: the half-maximal inhibitory concentration (IC50) of a drug can vary by orders of magnitude depending on the heterologous expression system used.

The two most prominent systems, Xenopus laevis oocytes and Human Embryonic Kidney 293 (HEK293) cells, each offer distinct advantages. Oocytes are robust, easy to handle, and ideal for Two-Electrode Voltage Clamp (TEVC) recordings. HEK293 cells, conversely, provide a mammalian lipid environment suitable for high-throughput automated patch clamp (APC). Translating pharmacological potency between them requires a deep mechanistic understanding of their biological and biophysical differences.

Mechanistic Causality: Why Do IC50 Values Diverge?

The reproducibility of IC50 values across these platforms is not merely a matter of experimental error; it is governed by fundamental cellular biology.

• The "Lipid Sink" and Yolk Effect: Xenopus oocytes are massive cells (~1 mm in diameter) laden with vitelline membranes and intracellular yolk platelets. Highly lipophilic drugs (e.g., carvedilol, amoxapine) partition into these lipid-rich compartments. This drastically reduces the effective free drug concentration at the plasma membrane, artificially shifting the apparent IC50 higher (indicating lower potency)[1].

• Temperature Discrepancies: Oocyte electrophysiology is typically performed at room temperature (18–22°C) to maintain cell viability. HEK293 patch-clamp assays are often conducted at physiological temperatures (35–37°C). Temperature affects both channel gating kinetics and drug association/dissociation rates, directly altering the IC50[2].

• Protein Trafficking and Subunit Stoichiometry: Mammalian cells like HEK293 possess native post-translational modification machinery (e.g., glycosylation) that closely mimics human cardiomyocytes or neurons. Oocytes may assemble multi-subunit channels with different stoichiometries, fundamentally altering agonist sensitivity and blocker affinity[3].

The lipid sink effect mechanism explaining IC50 divergence between expression systems.

Quantitative Comparison of hERG Blockers

To illustrate the magnitude of this divergence, the following table summarizes the IC50 values of well-characterized hERG blockers across both expression systems. Lipophilic compounds routinely exhibit a 4- to 50-fold reduction in apparent potency when assayed in oocytes compared to mammalian cells.

Compound	Target Channel	HEK293 IC50 (µM)	Xenopus Oocyte IC50 (µM)	Fold Difference
Dofetilide	hERG	0.027	0.441	~16x
Amoxapine	hERG	5.1	21.6	~4x
Carvedilol	hERG	0.51	10.4	~20x
Terfenadine	hERG	~0.015	~0.750	~50x

Data synthesized from comparative electrophysiological studies[1][2][4][5].

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the methodologies used to derive these IC50 values must be rigorously controlled. Below are the optimized, self-validating workflows for both systems, detailing the causality behind critical experimental choices.

Protocol 1: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

• Oocyte Preparation and Defolliculation: Surgically extract oocytes and treat with collagenase (2 mg/mL) in a calcium-free OR2 solution.

  • Causality: Calcium omission prevents premature oocyte activation and hypercontraction during enzymatic digestion.

• cRNA Injection: Inject 1–50 ng of target channel cRNA.

  • Causality: Using cRNA rather than cDNA ensures direct cytosolic translation, bypassing the oocyte nucleus and yielding robust, synchronized membrane expression within 2–4 days.

  • Self-Validation Step: Inject a subset of oocytes with RNase-free water as a negative control to validate that recorded macroscopic currents are exclusively mediated by the exogenous cRNA, not endogenous channels.

• Electrophysiological Recording: Impale the oocyte with two microelectrodes (0.4–1.5 MΩ) filled with 3 M KCl.

  • Causality: One electrode continuously monitors the membrane potential (voltage sensing), while the other injects the necessary current to clamp the voltage. This dual-electrode setup is mandatory because the massive surface area of the oocyte generates macroscopic currents too large for a single patch pipette to compensate without severe voltage errors.

• Drug Perfusion and Equilibration: Perfuse compounds until steady-state block is achieved.

  • Causality: Due to the lipid sink effect, perfusion times must be significantly extended (often >10 minutes) compared to mammalian cells to reach equilibrium[4].

Protocol 2: Whole-Cell Patch Clamp in HEK293 Cells

• Transfection and Plating: Transiently or stably transfect HEK293 cells with the target channel plasmid. Plate on poly-L-lysine-coated glass coverslips.

  • Causality: Poly-L-lysine provides a positively charged substrate that promotes firm cell adhesion, preventing the cells from being swept away during rapid solution exchange.

• Seal Formation and Break-in: Form a gigaseal (>1 GΩ) using a borosilicate glass pipette (2–4 MΩ), then apply brief negative pressure to rupture the membrane patch.

  • Causality: The gigaseal ensures that all recorded current flows exclusively through the ion channels in the cell membrane, minimizing background noise and leak current.

• Series Resistance Compensation: Apply 70-85% series resistance (Rs) compensation.

  • Causality: Uncompensated Rs causes a voltage drop across the pipette tip, leading to inaccurate clamping of the true membrane potential, especially during large ionic currents.

• IC50 Determination: Apply increasing concentrations of the drug using a rapid microperfusion system.

  • Causality: The small volume and lack of yolk in HEK293 cells allow for rapid drug equilibration (seconds to minutes), providing a more accurate reflection of therapeutic IC50 values in humans[5].

  • Self-Validation Step: Utilize a known reference inhibitor (e.g., 1 µM E-4031 for hERG) at the end of the dose-response curve to establish a 100% block baseline, validating the assay's dynamic range and confirming channel identity.

Experimental workflows for ion channel IC50 determination in Oocyte vs. HEK293 systems.

Conclusion for Drug Development

When evaluating preclinical safety data, researchers must contextualize IC50 values based on the expression system utilized. While Xenopus oocytes remain an unparalleled tool for initial screening, mutational analysis, and studying channel biophysics, their tendency to underestimate the potency of lipophilic drugs makes them less suitable for final safety pharmacology profiling. HEK293 cells, particularly when utilized in automated patch-clamp systems, provide IC50 values that more accurately predict human clinical outcomes.

References

• Obers S, et al. "Multiple mechanisms of hERG liability: K+ current inhibition, disruption of protein trafficking, and apoptosis induced by amoxapine." Naunyn Schmiedebergs Arch Pharmacol.1

• Karle CA, et al. "Comparison of HERG channel blocking effects of various β-blockers – implication for clinical strategy." PMC / NIH.4

• Furutani K, et al. "Facilitation of IKr current by some hERG channel blockers suppresses early afterdepolarizations." Journal of General Physiology / Rockefeller University Press.5

• Lacerda AE, et al. "Comparison of block among cloned cardiac potassium channels by non-antiarrhythmic drugs." European Heart Journal Supplements / OUP.2

• Krashia P, et al. "Human a3b4 Neuronal Nicotinic Receptors Show Different Stoichiometry if They Are Expressed in Xenopus Oocytes or Mammalian HEK293 Cells." PLoS ONE.3

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• 2. academic.oup.com [academic.oup.com]
• 3. journals.plos.org [journals.plos.org]
• 4. Comparison of HERG channel blocking effects of various β-blockers – implication for clinical strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rupress.org [rupress.org]

A Researcher's Guide to Navigating the Blood-Brain Barrier: Distinguishing Penetration from Efflux

The blood-brain barrier (BBB) represents a formidable challenge in the development of therapeutics for central nervous system (CNS) disorders. This highly selective, dynamic interface protects the brain from circulating toxins and pathogens, but in doing so, it also severely restricts the entry of most drugs. A critical aspect of this restriction is the activity of efflux transporters, which actively pump xenobiotics that have permeated the endothelial cells back into the bloodstream. Distinguishing between poor intrinsic permeability and active efflux is paramount for designing effective CNS drug candidates. This guide provides a comprehensive overview of the experimental strategies and theoretical considerations for confirming BBB penetration versus identifying efflux transporter liability, empowering researchers to make data-driven decisions in their drug discovery programs.

The Blood-Brain Barrier: A Multi-faceted Gatekeeper

The BBB is not a simple physical barrier but a complex, multicellular structure. Its core is composed of specialized brain microvascular endothelial cells (BMECs) interconnected by intricate tight junctions, which severely limit paracellular diffusion. These cells are surrounded by a basement membrane and are in close communication with pericytes and astrocytes, which play crucial roles in inducing and maintaining the barrier phenotype. This entire assembly is often referred to as the "neurovascular unit."

Efflux transporters, primarily from the ATP-binding cassette (ABC) transporter superfamily, are a key functional component of the BBB. P-glycoprotein (P-gp, also known as ABCB1 or MDR1) and Breast Cancer Resistance Protein (BCRP, or ABCG2) are two of the most significant efflux transporters expressed on the luminal surface of BMECs, effectively extruding a wide range of structurally diverse compounds from the brain.

Figure 1: The Neurovascular Unit. A simplified diagram illustrating the key cellular components of the blood-brain barrier and the interplay between drug penetration and efflux.

In Vitro Models: A First Pass Assessment

A tiered approach, starting with in vitro models, is a cost-effective and high-throughput strategy for initial screening of CNS drug candidates. These models aim to recapitulate key aspects of the BBB in a controlled laboratory setting.

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA model is a non-cell-based assay that assesses the passive diffusion of a compound across an artificial lipid membrane. It serves as a surrogate for transcellular permeability and can provide an early indication of a compound's ability to cross biological membranes.

Experimental Protocol: PAMPA-BBB

• Preparation of the Donor Plate: A 96-well filter plate is coated with a lipid solution (e.g., a mixture of porcine brain lipid in dodecane) to form the artificial membrane.

• Compound Addition: The test compound is added to the donor wells, typically at a concentration of 100-300 µM in a buffer solution (e.g., phosphate-buffered saline, PBS) at a physiological pH of 7.4.

• Assembly of the PAMPA Sandwich: An acceptor plate containing buffer is placed on top of the donor plate, creating a "sandwich" with the artificial membrane in between.

• Incubation: The sandwich is incubated at room temperature for a defined period (e.g., 4-16 hours) to allow for compound diffusion.

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.

The effective permeability (Pe) is then calculated using the following equation:

Pe = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - ([drug]acceptor / [drug]equilibrium))

Where VD is the volume of the donor well, VA is the volume of the acceptor well, A is the area of the membrane, and t is the incubation time.

Data Interpretation:

Permeability (Pe) (10-6 cm/s)	Predicted BBB Penetration
> 4.0	High
2.0 - 4.0	Medium
< 2.0	Low

Table 1: General classification of BBB penetration based on PAMPA-BBB results.

While PAMPA is a valuable tool for assessing passive permeability, its primary limitation is the absence of biological components, such as efflux transporters. Therefore, it cannot distinguish between poor permeability and active efflux.

Cell-Based Transwell Assays

To address the limitations of PAMPA, cell-based models utilizing immortalized or primary brain endothelial cells grown on semi-permeable filter inserts (Transwells) are employed. These models incorporate the expression of tight junction proteins and efflux transporters, providing a more comprehensive assessment of BBB transport. Commonly used cell lines include Caco-2 (a human colon adenocarcinoma cell line that expresses P-gp), and more specialized brain endothelial cell lines like hCMEC/D3.

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

This assay measures the permeability of a compound in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.

• Cell Culture: Caco-2 cells are seeded on Transwell inserts and cultured for 21 days to allow for differentiation and formation of a confluent monolayer with well-defined tight junctions.

• Transepithelial Electrical Resistance (TEER) Measurement: The integrity of the cell monolayer is confirmed by measuring the TEER. A TEER value > 200 Ω·cm2 is generally considered acceptable.

• Permeability Assay:

  • A-B Transport: The test compound is added to the apical (donor) chamber, and samples are taken from the basolateral (receiver) chamber at various time points.

  • B-A Transport: The test compound is added to the basolateral (donor) chamber, and samples are taken from the apical (receiver) chamber.

• Quantification: Compound concentrations in the donor and receiver chambers are determined by LC-MS/MS.

The apparent permeability coefficient (Papp) is calculated for both directions:

Papp = (dQ/dt) / (A * C0)

Where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Data Interpretation:

The efflux ratio (ER) is calculated as the ratio of Papp (B-A) to Papp (A-B).

Efflux Ratio (ER)	Interpretation
< 2.0	Not a substrate of efflux transporters
> 2.0	Potential substrate of efflux transporters

Table 2: Interpretation of efflux ratio in bidirectional Caco-2 assays.

A high efflux ratio is a strong indicator that the compound is a substrate for apically localized efflux transporters like P-gp. To confirm the specific transporter involved, the assay can be repeated in the presence of known P-gp inhibitors, such as verapamil or elacridar. A significant reduction in the efflux ratio in the presence of an inhibitor confirms P-gp mediated efflux.

Figure 2: In Vitro Screening Workflow. A tiered approach to assess BBB penetration and efflux liability in vitro.

In Vivo Models: The Gold Standard

While in vitro models are invaluable for screening, in vivo studies are essential for definitive confirmation of BBB penetration and the impact of efflux transporters in a physiological context.

Brain-to-Plasma Concentration Ratio (Kp)

The Kp value is a straightforward measure of the extent of brain penetration. It is determined by measuring the total concentration of a drug in the brain and plasma at a specific time point after administration.

Experimental Protocol: Kp Determination

• Drug Administration: The test compound is administered to rodents (typically rats or mice) via an appropriate route (e.g., intravenous, oral).

• Sample Collection: At a predetermined time point (often corresponding to the Cmax in plasma), animals are euthanized, and blood and brain tissue are collected.

• Sample Processing: Plasma is isolated from the blood, and the brain is homogenized.

• Quantification: The concentration of the compound in plasma and brain homogenate is determined by LC-MS/MS.

Kp = [Drug]brain / [Drug]plasma

Data Interpretation:

A Kp value > 1 suggests significant brain penetration. However, this value can be confounded by non-specific brain tissue binding.

Brain Unbound-to-Plasma Unbound Concentration Ratio (Kp,uu)

To account for the confounding factor of tissue binding, the Kp,uu is calculated. This ratio compares the unbound concentration of the drug in the brain interstitial fluid to the unbound concentration in the plasma. It is considered the most accurate measure of BBB penetration at steady-state.

Kp,uu = [Drug]unbound, brain / [Drug]unbound, plasma

The unbound fraction in brain and plasma can be determined experimentally using techniques like equilibrium dialysis.

Data Interpretation:

• Kp,uu ≈ 1: The compound crosses the BBB by passive diffusion and is not a substrate for efflux transporters.

• Kp,uu < 1: The compound is a substrate for efflux transporters, or its entry is restricted.

• Kp,uu > 1: The compound is a substrate for active uptake transporters at the BBB.

In Vivo Efflux Studies with P-gp Knockout or Inhibitor Models

To definitively assess the role of P-gp in limiting brain penetration, studies can be conducted in P-gp knockout mice (mdr1a/1b-/-) or in wild-type animals co-administered with a P-gp inhibitor.

Experimental Design:

The Kp or Kp,uu of the test compound is determined in both wild-type and P-gp knockout mice, or in wild-type mice with and without co-administration of a P-gp inhibitor.

Data Interpretation:

A significantly higher Kp or Kp,uu in the P-gp knockout or inhibitor-treated group compared to the control group provides conclusive evidence that the compound is a P-gp substrate in vivo.

Compound	Kp (Wild-Type)	Kp (P-gp Knockout)	Fold Increase	P-gp Substrate?
Quinidine	0.2	6.8	34	Yes
Diazepam	1.5	1.6	1.1	No

Table 3: Example in vivo data demonstrating the impact of P-gp on brain penetration.

Integrating In Vitro and In Vivo Data: A Holistic Approach

A robust assessment of BBB penetration and efflux liability relies on the integration of data from multiple models. A compound with high passive permeability in the PAMPA assay, a low efflux ratio in the Caco-2 assay, and a Kp,uu close to 1 in vivo is an ideal CNS drug candidate. Conversely, a compound with high passive permeability but a high efflux ratio in vitro and a low Kp,uu that is significantly increased in P-gp knockout animals is a clear P-gp substrate.

By employing a systematic and multi-faceted approach, researchers can confidently distinguish between poor BBB penetration due to unfavorable physicochemical properties and that which is a result of active efflux. This understanding is critical for guiding medicinal chemistry efforts to design next-generation CNS therapeutics that can effectively reach their target in the brain.

References

• The Blood-Brain Barrier, Nature Reviews Neuroscience, [Link]

• ABC Transporters and the Blood-Brain Barrier, The AAPS Journal, [Link]

• Measuring Brain Unbound Drug Concentrations Using in Vivo Microdialysis, Current Pharmaceutical Biotechnology, [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol

For researchers and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol, ensuring the safety of laboratory personnel and the preservation of our environment.

Hazard Assessment: A Structural Causality Approach

To ensure proper handling, we must first infer the potential hazards of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol by dissecting its structural components:

• Piperidin-4-ol Core: The piperidine ring is a foundational structure in many pharmaceuticals. Piperidine itself is a flammable liquid that is toxic and corrosive, causing severe skin and eye damage.[1][2] The presence of the hydroxyl group (-ol) can modify its solubility and reactivity. Data for piperidin-4-ol suggests it can cause skin irritation and severe eye damage.[3]

• Substituted Benzyl Group: The methoxy and methyl substitutions on the benzyl ring can influence the compound's metabolic pathways and toxicological profile. While these specific substitutions are common, the overall structure should be treated as potentially harmful if swallowed, inhaled, or absorbed through the skin, and as an irritant to the skin and eyes.[4][5]

Based on this analysis, 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol must be managed as a hazardous chemical waste, likely possessing characteristics of toxicity and irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling any waste materials containing this compound, equipping yourself with the appropriate PPE is mandatory. This is not merely a procedural step but a critical barrier against potential chemical exposure.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile rubber recommended).	To prevent dermal absorption, as piperidine derivatives can be toxic upon skin contact.[2]
Eye Protection	Safety glasses with side-shields or chemical goggles.	To protect against splashes of solutions or accidental contact with solid particles that can cause serious eye irritation or damage.[3]
Skin and Body	A laboratory coat or chemical-resistant apron.	To protect skin and personal clothing from contamination. Contaminated clothing should be removed immediately and laundered before reuse.
Respiratory	Use only in a well-ventilated area or chemical fume hood.	To minimize the inhalation of any dusts or aerosols, which may be harmful.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol is a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposal.

Step 1: Waste Segregation and Collection

Proper segregation is the foundation of safe chemical waste management. It prevents dangerous reactions between incompatible chemicals.

• Action: Collect all waste materials containing 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol in a dedicated hazardous waste container.[6] This includes:

  • Unused or excess solid compound.

  • Solutions containing the compound.

  • Contaminated consumables (e.g., pipette tips, weighing boats, gloves, absorbent paper).

• Causality: Never mix this waste with other waste streams, such as non-hazardous trash, sharps, or other incompatible chemical wastes (e.g., strong oxidizing agents, acids).[4] Mixing can lead to unpredictable chemical reactions, generating heat, toxic gases, or fire.

Step 2: Container Selection and Labeling

The integrity and clear identification of the waste container are mandated by regulatory bodies like the Environmental Protection Agency (EPA).[7][8]

• Action:

  • Select a container made of a compatible material (e.g., High-Density Polyethylene - HDPE) that is in good condition, free of leaks, and has a secure, tight-fitting lid.[9]

  • Affix a hazardous waste label to the container as soon as the first drop of waste is added.[8]

  • The label must, at a minimum, include the following information:

    • The words "HAZARDOUS WASTE ".[7][9]

    • The full chemical name: "4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol ". Do not use abbreviations or chemical formulas.[9]

    • An indication of the hazards (e.g., "Toxic," "Irritant").[7]

    • The approximate percentages of all constituents in the container.

Step 3: Storage in a Satellite Accumulation Area (SAA)

SAAs are designated locations for the short-term storage of hazardous waste at or near the point of generation.[8][9][10]

• Action:

  • Store the sealed and labeled waste container in your laboratory's designated SAA.

  • The SAA must be under the control of laboratory personnel and situated away from general traffic areas.[9]

  • Ensure the container is kept closed at all times except when you are actively adding waste.[8][9] Leaving a funnel in an open container is a common but serious violation.

• Causality: This practice minimizes the risk of spills, reduces the emission of potentially harmful vapors into the laboratory environment, and ensures that the waste is managed by trained personnel familiar with its hazards.

Step 4: Arranging for Professional Disposal

Hazardous waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste management company.[6]

• Action:

  • Once the container is nearly full (approximately 90%), or if the research project is complete, contact your EHS office to schedule a waste pickup.[9]

  • Do not allow the container to exceed the accumulation time limits set by your institution and the EPA.[7]

• Causality: Licensed waste disposal vendors have the expertise and facilities to handle, transport, and dispose of hazardous chemicals in a way that is compliant with all federal, state, and local regulations, typically through high-temperature incineration.[5] Discharging chemical waste into drains or disposing of it in regular trash is strictly prohibited and environmentally irresponsible.[1][11]

Below is a diagram illustrating the decision-making workflow for the disposal process.

Caption: Disposal workflow for 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol.

Spill Management: An Emergency Response Protocol

In the event of a spill, a swift and correct response is crucial to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the area.

• Evacuate (If Necessary): For large or unmanageable spills, evacuate the area and contact your institution's EHS department.

• For Small, Manageable Spills:

  • Ensure you are wearing the appropriate PPE.

  • Contain the spill using a non-combustible absorbent material like sand, vermiculite, or a chemical spill kit.[6]

  • Carefully collect the absorbed material using non-sparking tools and place it into your designated hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent (e.g., soap and water), and collect all cleaning materials as hazardous waste.

By adhering to these procedures, you not only ensure your own safety but also uphold the scientific community's commitment to responsible environmental stewardship. This guide serves as your operational blueprint for managing the disposal of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol with the expertise and trustworthiness expected of a leading scientific professional.

References

• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. [Link]

• Laboratory Waste Management: The New Regulations. (2019, June 15). MedicalLab Management. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). [Link]

• Laboratory Waste Management Guidelines. Environmental Health and Safety Office. [Link]

• PIPERIDIN-4-OL - Risk and Safety. (2022, October 16). ChemBK. [Link]

• Piperidin-4-ol. PubChem. [Link]

• Safety Data Sheet: 4-(2-Methoxyphenyl)piperidine. (2023, August 23). Fisher Scientific. [Link]

• Safety Data Sheet: Piperidine. Chemos GmbH&Co.KG. [Link]

• Safety Data Sheet: PIPERIDINE. ChemSupply Australia. [Link]

• 4-Methoxy-4-(1-methylethyl)piperidine Properties. US Environmental Protection Agency (EPA). [Link]

• Safety Data Sheet: Piperidine. (2023, March 16). Fisher Scientific. [Link]

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Navigating the Safe Handling of 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol: A Guide for Laboratory Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and application of novel chemical entities are paramount. Among these, 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol represents a compound of interest, necessitating a thorough understanding of its safe handling and disposal. This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive operational plan rooted in established safety protocols for structurally related piperidine derivatives.

Hazard Assessment: An Evidence-Based Approach

Inferred Potential Hazards:

• Skin Corrosion/Irritation: May cause skin irritation or severe burns upon contact[1][3].

• Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage[1][2][3][7].

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation[1][2][3].

• Acute Toxicity (Oral, Dermal, Inhalation): May be harmful or toxic if ingested, absorbed through the skin, or inhaled[4][5][6].

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is non-negotiable when handling 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol. The following table outlines the recommended PPE for various laboratory activities, designed to minimize exposure and ensure personnel safety[8].

Activity	Required PPE	Rationale
Weighing and Aliquoting (Solid Form)	- Nitrile or Neoprene Gloves (double-gloved)- Laboratory Coat- Safety Goggles with Side Shields- N95 Respirator	To prevent the inhalation of fine particles and protect the skin and eyes from accidental contact[8].
Solution Preparation and Handling	- Nitrile or Neoprene Gloves- Laboratory Coat- Chemical Splash Goggles- Face Shield (if splash potential is high)	To shield against splashes of the chemical in solution, which could cause severe skin and eye irritation[8][9].
Experimental Procedures	- Nitrile or Neoprene Gloves- Laboratory Coat- Chemical Splash Goggles	To provide a fundamental level of protection during routine experimental work[8].
Waste Disposal	- Heavy-duty Nitrile or Butyl Rubber Gloves- Chemical-Resistant Apron or Gown- Chemical Splash Goggles- Face Shield	To offer enhanced protection when handling larger volumes of potentially corrosive or irritant chemical waste[8].

It is crucial to select gloves that are tested to a relevant standard (e.g., EN 374 in Europe, F739 in the US) and to replace them immediately if they become contaminated[10][11].

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol provides a systematic approach to handling 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol, from its arrival in the laboratory to its ultimate use.

3.1. Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Log the compound into the chemical inventory system.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[1][8][12].

• Ensure the container is kept tightly closed and stored in a locked-up area accessible only to authorized personnel[4][8].

3.2. Preparation and Use

• All handling of solid 4-(2-Methoxy-5-methylbenzyl)piperidin-4-ol must be performed in a certified chemical fume hood to minimize inhalation exposure[4][8].

• Before commencing work, ensure all necessary PPE is donned correctly.

• Use dedicated spatulas and weighing boats for this compound to prevent cross-contamination.

• Avoid the generation of dust and aerosols[4].

• Prohibit eating, drinking, and smoking in the work area[4][10].

• Always wash hands thoroughly with soap and water after handling the compound[1][10].

Safe Handling and Disposal Workflow

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